3-Hydroxypropyl benzoate

• CAS: 6946-99-2

Core Science & Biosynthesis

Comprehensive Technical Guide on 3-Hydroxypropyl Benzoate: Structural Profiling, Synthesis Mechanisms, and Pharmaceutical Applications

Executive Summary

3-Hydroxypropyl benzoate (CAS 6946-99-2) is a highly versatile, bifunctional building block utilized extensively in organic synthesis and drug development. Characterized by an amphiphilic structure—featuring a lipophilic benzoate ester and a hydrophilic primary hydroxyl group—it serves as a critical spacer in the design of prodrugs, such as bisphosphonate derivatives, where it modulates intestinal absorption pathways[1]. Furthermore, highly substituted derivatives of this structural motif, most notably the Montelukast intermediate (CAS 142569-69-5), are indispensable in the synthesis of modern respiratory therapeutics[2],[3].

This technical guide provides a rigorous analysis of the molecule's physicochemical properties, details a self-validating synthetic protocol via oxidative ring cleavage, and explores its complex pharmaceutical derivatives.

Physicochemical Profiling & Structural Analysis

3-Hydroxypropyl benzoate is formed via the condensation of benzoic acid and 1,3-propanediol. The presence of the terminal hydroxyl group allows for subsequent functionalization (e.g., phosphorylation, etherification, or further esterification), making it a highly reactive handle in multi-step API synthesis[1],[4].

Quantitative Data Summaries

Table 1: Core Physicochemical Properties of 3-Hydroxypropyl Benzoate

Property	Value
Chemical Name	3-Hydroxypropyl benzoate (1-O-benzoyl-1,3-propanediol)
CAS Number	6946-99-2
Molecular Formula	C₁₀H₁₂O₃
Molecular Weight	180.20 g/mol
Exact Mass	180.07864 Da
SMILES	O=C(OCCCO)c1ccccc1
Hydrogen Bond Donors	1

| Hydrogen Bond Acceptors | 3 |

(Data aggregated from authoritative chemical databases[5],[4])

Table 2: Comparative Analysis: Base Scaffold vs. Complex API Derivative To illustrate the structural evolution of this motif in drug discovery, we compare the base molecule to its highly substituted derivative used in the synthesis of Montelukast (Singulair)[2],[3].

Feature	Base Scaffold (CAS 6946-99-2)	Montelukast Intermediate (CAS 142569-69-5)
Molecular Weight	180.20 g/mol	457.9 g/mol
Structural Role	Bifunctional spacer / Prodrug linker	Chiral API precursor
Key Modifications	Unsubstituted propyl chain	Propyl chain substituted with a complex (7-chloroquinolin-2-yl)ethenyl-phenyl moiety at C3. Core is a methyl benzoate.
Application	Bisphosphonate prodrugs	Leukotriene receptor antagonists

Synthesis Methodologies & Mechanistic Pathways

While the direct Fischer esterification of 1,3-propanediol with benzoyl chloride is theoretically simple, it is plagued by poor regioselectivity, inevitably yielding a difficult-to-separate mixture of mono-esters and di-esters. To achieve high purity and strict mono-esterification, an oxidative ring-opening pathway is the gold standard[1].

The Radical Cleavage Mechanism

• Acetalization: Benzaldehyde and 1,3-propanediol are condensed under acidic conditions to form the cyclic acetal, 2-phenyl-1,3-dioxane.

• Oxidative Cleavage: The acetal is subjected to tert-butyl hydroperoxide (TBHP) in the presence of a vanadyl acetate ( VO(OAc)2​ ) catalyst.

• Causality of Catalyst Choice: The vanadyl catalyst initiates the homolytic cleavage of TBHP, generating highly reactive tert-butoxy and tert-butylperoxy radicals. These radicals regioselectively abstract the benzylic hydrogen of the 1,3-dioxane ring. The resulting oxocarbenium-like radical intermediate undergoes rapid oxidation and ring opening, selectively yielding the mono-benzoate ester (3-hydroxypropyl benzoate) without over-oxidizing the terminal primary alcohol[1].

Mechanistic workflow for the synthesis of 3-hydroxypropyl benzoate via oxidative ring opening.

Experimental Protocol: Oxidative Cleavage to 3-Hydroxypropyl Benzoate

This protocol is designed as a self-validating system , incorporating in-process analytical checkpoints to ensure regioselectivity and prevent over-oxidation[1].

Step 1: Synthesis of 2-Phenyl-1,3-dioxane (Acetalization)

• Procedure: In a round-bottom flask equipped with a Dean-Stark trap, dissolve 1,3-propanediol (1.0 eq) and benzaldehyde (1.05 eq) in anhydrous toluene. Add a catalytic amount of p-toluenesulfonic acid (p-TsOH, 0.05 eq). Reflux the mixture until water ceases to collect in the trap.

• Causality: The Dean-Stark trap continuously removes water, driving the thermodynamic equilibrium entirely toward the cyclic acetal.

• Validation: TLC (Hexanes/EtOAc 8:2) should show the disappearance of the benzaldehyde spot and the appearance of a higher Rf UV-active spot.

Step 2: Regioselective Oxidative Ring Opening

• Procedure: Dissolve the purified 2-phenyl-1,3-dioxane (1.0 eq) in dry dichloromethane (DCM). Add VO(OAc)2​ (0.05 eq) and slowly dropwise add a 5-6 M solution of TBHP in decane (3.0 eq) at 0 °C. Allow the reaction to warm to room temperature and stir for 12 hours.

• Causality: The slow addition of TBHP at 0 °C controls the radical generation rate, preventing thermal runaway and suppressing the formation of di-ester byproducts.

• Validation: Monitor via TLC. The reaction is complete when the acetal is consumed. Crucially, the absence of a baseline spot (which would indicate over-oxidation to benzoic acid) validates the selectivity of the vanadyl catalyst.

Step 3: Workup and Analytical Validation

• Procedure: Quench the reaction with saturated aqueous sodium sulfite ( Na2​SO3​ ) to destroy excess peroxides. Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo. Purify via silica gel flash chromatography.

• Self-Validating NMR Check: Run a 1H NMR (CDCl₃) of the purified product.

  • Success criteria: The appearance of a triplet at ~4.4 ppm (integrating to 2H, CH2​−O−C=O ) and a distinct triplet at ~3.7 ppm (integrating to 2H, CH2​−OH ) confirms the asymmetric mono-esterification. The presence of a broad singlet at ~2.0 ppm ( OH , exchangeable with D2​O ) definitively proves the primary alcohol remains intact[1].

References

• Methyl 2-((3S)-3-(3-((1E)-2-(7-chloro-2-quinolinyl)ethenyl)phenyl)-3-hydroxypropyl)
• Methyl [E]-2-[3-(S)-[3-[2-(7-Chloro-2-quinolinyl)
• Source: aldlab.
• Source: acs.
• 6946-99-2 (C10H12O3)

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• 2. Methyl 2-((3S)-3-(3-((1E)-2-(7-chloro-2-quinolinyl)ethenyl)phenyl)-3-hydroxypropyl)benzoate | C28H24ClNO3 | CID 9955783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Methyl [E]-2-[3-(S)-[3-[2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]-3-hydroxypropyl]benzoate | 142569-69-5 [chemicalbook.com]
• 4. PubChemLite - 6946-99-2 (C10H12O3) [pubchemlite.lcsb.uni.lu]
• 5. aldlab.com [aldlab.com]

Physical and Chemical Properties of 3-Hydroxypropyl Benzoate: A Technical Guide

Introduction and Chemical Identity

In the realm of advanced organic synthesis and pharmaceutical development, heterobifunctional molecules serve as critical linchpins for molecular assembly. 3-Hydroxypropyl benzoate (3-HPB) is a highly versatile building block characterized by a lipophilic benzoyl ester and a reactive primary hydroxyl group. This unique structural duality makes it an indispensable intermediate in the synthesis of lipophilic prodrugs, chiral cyanohydrin ethers, and complex polymeric architectures.

As a Senior Application Scientist, I approach the utility of 3-hydroxypropyl benzoate not just as a reagent, but as a strategic asset in synthetic design. This whitepaper deconstructs its physicochemical profile, elucidates the mechanistic rationale behind its synthesis, and provides field-proven, self-validating protocols for its application in drug development.

Physicochemical Profiling and Structural Logic

The utility of 3-hydroxypropyl benzoate stems directly from its amphiphilic nature. The aromatic ring provides steric bulk and lipophilicity, which is crucial for modulating the partition coefficient (LogP) of highly polar active pharmaceutical ingredients (APIs) when conjugated[1]. Conversely, the terminal hydroxyl group serves as a programmable nucleophile for downstream functionalization.

Table 1: Quantitative Physicochemical Data of 3-Hydroxypropyl Benzoate

Property	Value	Reference
Chemical Name	3-Hydroxypropyl benzoate	[2]
CAS Number	6946-99-2	[2]
Molecular Formula	C10H12O3	[2]
Molecular Weight	180.20 g/mol	[2]
SMILES String	O=C(OCCCO)C1=CC=CC=C1	[2]
Physical State	Colorless to pale yellow viscous oil	[3]
Solubility Profile	Miscible in THF, DCM, Toluene, and EtOAc; sparingly soluble in water	Empirical
Reactivity Motif	Primary alcohol (nucleophile); Ester (hydrolyzable linker)	[3]

Mechanistic Synthesis Pathways: Overcoming Statistical Mixtures

A classic challenge in organic synthesis is the desymmetrization of symmetrical diols like 1,3-propanediol. Direct acylation with benzoyl chloride typically yields an intractable statistical mixture of unreacted diol, monobenzoate, and dibenzoate.

To achieve absolute chemoselectivity, we employ an organotin-catalyzed monobenzoylation strategy[3].

Causality of the Catalyst: The addition of catalytic dimethyltin dichloride ( Me2​SnCl2​ ) in the presence of a mild base ( K2​CO3​ ) facilitates the formation of a cyclic stannylene acetal intermediate. This intermediate coordinates the oxygen atoms, drastically enhancing the nucleophilicity of one oxygen atom while sterically and electronically deactivating the other[3]. When the electrophile (benzoyl chloride) is introduced, it selectively attacks the activated oxygen, collapsing the stannylene complex and turning over the catalyst. This self-validating system guarantees >95% selectivity for the monoester, eliminating the need for tedious chromatographic separation of the diester byproduct[3].

Organotin-catalyzed chemoselective monobenzoylation mechanism.

Chemical Reactivity and Advanced Applications

Application 1: Engineering Lipophilic Prodrugs

In drug development, 3-hydroxypropyl benzoate is frequently deployed as a lipophilic carrier. A prime example is the synthesis of acyloxyalkyl ester prodrugs of bisphosphonates (e.g., clodronate)[1].

Causality of the Design: Bisphosphonates are highly polar, resulting in poor oral bioavailability as they rely on inefficient paracellular transport. By coupling the phosphonic acid moieties with 3-hydroxypropyl benzoate, the drug's lipophilicity is artificially inflated[1]. This shifts the intestinal absorption mechanism from a paracellular to a highly efficient transcellular pathway. Once in systemic circulation, endogenous esterases cleave the benzoate ester, releasing the active bisphosphonate[1].

Workflow for synthesizing lipophilic bisphosphonate prodrugs.

Application 2: Asymmetric Cyanohydrin Ether Synthesis

Beyond prodrugs, 3-hydroxypropyl benzoate serves as a critical nucleophile in the synthesis of stereocontrolled cyanohydrin ethers. It reacts with ethyl vinyl ether in the presence of chiral Brønsted acids to form highly complex, asymmetric ion pair intermediates, showcasing its utility in advanced stereoselective methodologies[4].

Self-Validating Experimental Protocols

Protocol 1: Chemoselective Synthesis of 3-Hydroxypropyl Benzoate[3]

This protocol utilizes organotin catalysis to ensure strict monobenzoylation, acting as a self-validating system where the catalyst's inherent coordination geometry prevents over-reaction.

• Preparation: In a flame-dried, argon-purged round-bottom flask, dissolve 1,3-propanediol (1.0 mmol) in anhydrous THF (5.0 mL).

• Catalyst Activation: Add dimethyltin dichloride ( Me2​SnCl2​ , 0.01 mmol, 1 mol%) and anhydrous potassium carbonate ( K2​CO3​ , 2.0 mmol). Stir the suspension at room temperature for 30 minutes to generate the active stannylene acetal intermediate.

• Acylation: Cool the reaction mixture to 0 °C using an ice bath. Dropwise, add benzoyl chloride (1.2 mmol) over 10 minutes. Note: The slight excess ensures complete conversion without risking dibenzoylation due to the catalyst's rigid selectivity.

• Reaction Monitoring: Stir the mixture for 2 hours at room temperature. Monitor via TLC (Hexanes:EtOAc 7:3). The reaction is complete when a single major product spot is observed.

• Workup: Quench the reaction with saturated aqueous NaHCO3​ (5 mL). Extract the aqueous layer with EtOAc (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Purification: Purify via silica gel flash chromatography to yield 3-hydroxypropyl benzoate as a colorless oil.

Protocol 2: Synthesis of Bisphosphonate Prodrug Intermediates[1]

This protocol demonstrates the coupling of 3-HPB to a phosphonyl chloride core to enhance transcellular absorption.

• Activation: Dissolve the chlorinated bisphosphonate core (e.g., tetraisopropyl methylenebisphosphonate treated with PCl5​ , 3.32 mmol) in dry toluene (10 mL) and chill to 0 °C under an inert atmosphere.

• Coupling: Prepare a mixture of 3-hydroxypropyl benzoate (13.9 mmol, excess) and dry pyridine (13.2 mmol) in dry toluene (10 mL). Add this mixture dropwise to the cold bisphosphonate solution. Causality Check: Pyridine acts as both an acid scavenger (neutralizing the HCl byproduct) and a nucleophilic catalyst, preventing the degradation of the ester linkage during esterification.

• Propagation: Stir for 45 minutes at 0 °C, then allow the mixture to warm to room temperature overnight.

• Isolation: Filter the precipitated pyridinium chloride salts. Wash the filtrate with 0.2 N NaOH (2 × 20 mL) to remove unreacted acid chlorides, dry over anhydrous Na2​SO4​ , and concentrate. Purify via chromatography (EtOAc:DCM 1:1).

References

• Title: 3-hydroxypropyl benzoate - 6946-99-2, C10H12O3, density, melting point, boiling point, structural formula, synthesis Source: ChemSynthesis URL: 2

• Title: Chemo- and Stereoselective Monobenzoylation of 1,2-Diols Catalyzed by Organotin Compounds Source: The Journal of Organic Chemistry - ACS Publications URL: 3

• Title: Bisphosphonate Prodrugs: Synthesis and in Vitro Evaluation of Novel Acyloxyalkyl Esters of Clodronic Acid Source: Journal of Medicinal Chemistry - ACS Publications URL: 1

• Title: Stereocontrolled Cyanohydrin Ether Synthesis through Chiral Brønsted Acid-Mediated Vinyl Ether Hydrocyanation Source: PMC (PubMed Central) URL: 4

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Thermal Stability and Degradation Profile of 3-Hydroxypropyl Benzoate: A Comprehensive Kinetic and Mechanistic Guide

Executive Summary

3-Hydroxypropyl benzoate (3-HPB) is a bifunctional organic compound characterized by an ester linkage and a primary aliphatic hydroxyl group. In pharmaceutical sciences, it is predominantly utilized as a propylene glycol linker in prodrug design to enhance the lipophilicity and oral bioavailability of polar active pharmaceutical ingredients (APIs)[1]. Furthermore, it serves as a critical structural intermediate in the multi-step synthesis of complex therapeutics, including Montelukast sodium[2].

For drug development professionals, understanding the precise thermal and hydrolytic degradation profile of 3-HPB is not merely an analytical exercise—it is a regulatory necessity. The lability of the ester bond dictates the molecule's shelf-life, its behavior during thermal processing (e.g., hot-melt extrusion), and its pharmacokinetic activation in vivo. This whitepaper synthesizes the mechanistic causality behind 3-HPB degradation and provides field-proven, self-validating protocols for its analytical quantification.

Chemical Profile and Mechanistic Significance

The structural architecture of 3-HPB ( C10​H12​O3​ ) makes it inherently susceptible to two primary degradation vectors: solvolytic hydrolysis and thermal pyrolysis .

When deployed as a linker in amino acid or bisphosphonate prodrugs, the ester bond is designed to be a "sacrificial" linkage[3]. The degradation of these compounds at a given pH is catalyzed by hydronium ( H+ ) and/or hydroxide ( OH− ) ions, following pseudo-first-order kinetics[1]. In biological matrices, this cleavage is rapidly accelerated by ubiquitous esterases, ensuring the release of the parent drug and benign byproducts (benzoic acid and 1,3-propanediol)[4]. Conversely, during bulk chemical manufacturing or thermal formulation, the primary hydroxyl group can participate in deleterious intermolecular transesterification, while the ester backbone may undergo pyrolytic β -elimination at extreme temperatures.

Mechanistic degradation pathways of 3-hydroxypropyl benzoate under hydrolytic and thermal stress.

Hydrolytic Degradation Kinetics (pH-Rate Profile)

The hydrolytic stability of 3-HPB exhibits a classic V-shaped or U-shaped pH-rate profile, which is characteristic of benzoate esters.

• Acidic to Neutral Conditions: At acidic pH levels, the prodrug models containing propylene glycol linkers demonstrate substantial stability compared to basic environments[1]. The maximum chemical stability of similar propyl benzoate derivatives typically occurs at a slightly acidic pH of 4 to 5[5].

• Basic Conditions: As the pH shifts above 7.0, hydroxide-catalyzed saponification dominates, exponentially increasing the observed degradation rate constant ( kobs​ ).

• Enzymatic Cleavage: While the chemical half-life of propylene glycol benzoate intermediates at pH 7.4 exceeds 12 hours, the introduction of biological homogenates (e.g., Caco-2 cell homogenates or valacyclovirase) reduces the half-life to less than 1 hour[4]. This rapid enzymatic activation is a critical design feature for its use in prodrugs[1].

Table 1: Hydrolytic Degradation Kinetics of 3-HPB (Standardized at 37°C)

Condition	Primary Catalyst	Estimated Half-Life ( t1/2​ )	Primary Degradant
pH 1.2 (SGF)	Hydronium ( H+ )	> 12 hours	Benzoic Acid
pH 4.5 (Acetate)	Minimal (Isoprotic point)	> 30 days	Benzoic Acid
pH 7.4 (Buffer)	Hydroxide ( OH− )	> 12 hours	Benzoic Acid
pH 7.4 (Cell Homogenate)	Esterases	< 1 hour	Benzoic Acid

Thermal Stability and Pyrolytic Behavior

Thermal stability evaluation is highly recommended when processing benzoate esters and their derivatives to inform safe manufacturing conditions[6]. 3-HPB is generally stable under standard ambient conditions and is resistant to spontaneous degradation in the absence of extreme light or moisture.

However, under severe thermal stress (e.g., distillation or melt-extrusion exceeding 180°C), 3-HPB undergoes distinct pyrolytic events. Thermogravimetric analysis (TGA) coupled with Differential Scanning Calorimetry (DSC) reveals that the primary mass loss is driven by a combination of volatilization and endothermic ester pyrolysis. The β -elimination of the ester yields benzoic acid and allyl alcohol, while competing intermolecular transesterification reactions can generate higher-molecular-weight oligomers before ultimate carbonization.

Table 2: Thermal Degradation Profile (TGA/DSC)

Thermal Milestone	Temperature Range	Mechanistic Event
Onset of Mass Loss ( Tonset​ )	180°C - 210°C	Intermolecular transesterification / Volatilization
Peak Decomposition ( Tmax​ )	240°C - 260°C	Endothermic ester pyrolysis ( β -elimination)
Residual Mass	> 400°C	Carbonaceous char formation (< 5% mass)

Self-Validating Experimental Methodologies

To ensure absolute trustworthiness in kinetic data, analytical workflows must be designed as self-validating systems. The following protocols integrate internal controls to eliminate systemic artifacts.

Self-validating experimental workflow for degradation profiling and kinetic modeling.

Protocol 1: pH-Dependent Hydrolysis and Kinetic Modeling (HPLC-UV)

Causality & Validation: Ester hydrolysis continues dynamically at room temperature. If samples are placed directly into an HPLC autosampler, the degradation will continue while queuing, skewing the kinetic curve. This protocol utilizes an immediate thermal and pH quench to arrest the reaction instantly.

• Buffer Preparation: Prepare USP-grade buffer solutions at pH 1.2, 4.5, and 7.4. Equilibrate to 37.0 ± 0.1 °C in a shaking water bath.

• Spiking: Introduce a concentrated stock solution of 3-HPB (in acetonitrile) into the pre-warmed buffer to achieve a final concentration of 50 µg/mL. Ensure the organic solvent remains < 2% v/v to prevent cosolvent-induced suppression of hydrolysis.

• Sampling & Quenching (Critical Step): At predetermined intervals (e.g., 0, 1, 2, 4, 8, 12, 24 hours), withdraw 500 µL aliquots. Immediately transfer these into HPLC vials containing 500 µL of an ice-cold quenching solution (acetonitrile with 0.1% Trifluoroacetic acid) spiked with a known concentration of an internal standard (e.g., propylparaben). The extreme temperature drop and pH shift instantly halt ester cleavage.

• Quantification: Analyze via RP-HPLC-UV using a C18 column with detection at 230 nm.

• Data Processing: Plot ln(Ct​/C0​) versus time. The negative slope of the linear regression yields the pseudo-first-order rate constant ( kobs​ ).

Protocol 2: Thermal Stress Profiling via TGA-DSC

Causality & Validation: Thermal degradation can be conflated with simple atmospheric oxidation. By strictly controlling the purge gas, this protocol isolates pure pyrolytic cleavage from oxidative degradation.

• Sample Loading: Weigh precisely 5.0 ± 0.1 mg of 3-HPB into an aluminum crucible. Reasoning: A low, standardized mass prevents thermal lag and ensures uniform heat distribution across the sample bed.

• Atmospheric Purging: Purge the furnace with high-purity Nitrogen (50 mL/min) for 15 minutes prior to the run to establish a strictly inert atmosphere.

• Heating Ramp: Apply a linear heating rate of 10 °C/min from 25 °C to 500 °C.

• Signal Acquisition: Continuously record mass loss (TGA) and heat flow (DSC).

• Analysis: Identify the extrapolated onset temperature ( Tonset​ ) of mass loss and correlate it with endothermic events on the DSC curve to confirm ester pyrolysis.

Conclusion

The degradation profile of 3-hydroxypropyl benzoate is a predictable, kinetically driven process heavily influenced by pH and temperature. By leveraging its maximum stability window (pH 4–5) and understanding its rapid enzymatic cleavage at physiological pH, formulation scientists can effectively utilize 3-HPB as a robust linker in prodrug development and an intermediate in API synthesis. Employing self-validating analytical protocols ensures that the kinetic data generated is both highly accurate and reproducible.

References

• Source: National Institutes of Health (NIH)
• Chemical and Enzymatic Stability of Amino Acid Prodrugs Containing Methoxy, Ethoxy and Propylene Glycol Linkers | Molecular Pharmaceutics Source: ACS Publications URL
• Bisphosphonate Prodrugs: Synthesis and in Vitro Evaluation of Novel Acyloxyalkyl Esters of Clodronic Acid Source: Journal of Medicinal Chemistry - ACS Publications URL
• Development of an efficient and practical approach for the synthesis of Montelukast Sodium Intermediate Source: Sciforum URL
• PROPYL-4-HYDROXYBENZOATE - CAMEO Chemicals Source: NOAA URL
• Electronic Supplementary Information (ESI)
• PROPYL PARAHYDROXYBENZOATE Source: Ataman Kimya URL

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The Chemical Rationale: Why the 3-Hydroxypropyl Benzoate Scaffold?

Pharmacological Mechanisms and Therapeutic Applications of 3-Hydroxypropyl Benzoate Derivatives: A Technical Whitepaper

In rational drug design, the selection of a linker or capping moiety is rarely arbitrary. The 3-hydroxypropyl benzoate scaffold serves as a highly versatile pharmacological building block due to three distinct physicochemical properties:

• Tunable Lipophilicity: The aromatic benzoate ring significantly increases the partition coefficient (LogP) of highly polar parent molecules, facilitating transcellular membrane diffusion.

• Steric Spacing: The three-carbon (propyl) aliphatic chain provides optimal spatial separation between the bulky aromatic ring and the active pharmacophore, preventing steric hindrance during receptor binding.

• Metabolic Lability (The "Esterase Switch"): The ester linkage acts as a programmable trigger, designed to be cleaved by intracellular carboxylesterases to release the active moiety.

This whitepaper dissects how these properties are leveraged—and sometimes how they unexpectedly fail—across diverse pharmacological applications, from cardiovascular NO-donors to cancer immunotherapeutics.

Divergent Mechanisms of Action: Successes and Metabolic Dead-Ends

Cardiovascular Therapeutics: Dual-Action NO-Donor Hybrids

Ischemic heart disease requires rapid, sustained vasodilation. Researchers have synthesized hybrid molecules by grafting nitrate-containing moieties onto benzyloxy isonipecotanilide derivatives using 3-hydroxypropyl benzoate intermediates[1].

• Mechanism: These hybrids operate via a synergistic dual pathway. The intact molecule activates ATP-sensitive potassium (K+ ATP) channels, leading to membrane hyperpolarization. Concurrently, the nitrate moiety undergoes intracellular biotransformation to release Nitric Oxide (NO). NO binds to the heme group of soluble guanylate cyclase (sGC), catalyzing the conversion of GTP to cGMP, which ultimately decreases intracellular calcium and induces smooth muscle relaxation[1].

Cancer Immunotherapy: Dual A2AR/HDAC Inhibitors

The tumor microenvironment (TME) is notoriously immunosuppressive, driven by hypoxia-induced adenosine accumulation. Recent pharmacokinetics-driven optimizations have utilized 3-hydroxypropyl benzoate derivatives to synthesize dual-targeting agents like compound 13t[2].

• Mechanism: Compound 13t blocks the Adenosine A2A Receptor (A2AR) on T-cells, preventing adenosine-mediated cAMP elevation and reversing immune exhaustion[3]. Simultaneously, it inhibits Histone Deacetylase 1 (HDAC1), inducing direct epigenetic cytotoxicity in tumor cells. This dual mechanism achieves over 68% tumor growth inhibition in murine models[3].

The Prodrug Paradox: Bisphosphonates and Metabolic Dead-Ends

Clodronate, a bisphosphonate used for bone resorption disorders, suffers from abysmal oral bioavailability (1-2%) due to its high polarity[4]. To force transcellular absorption, researchers synthesized benzoyloxypropyl esters of clodronic acid[5].

• Mechanism of Failure: While the prodrugs successfully achieved high lipophilicity (LogP up to 7.4), they failed to act as true prodrugs. Intracellular esterases rapidly cleaved the benzoate ester, but the resulting 3-hydroxypropyl phosphonate intermediate proved enzymatically and chemically indestructible[6]. Because the active clodronic acid was never released to inhibit farnesyl pyrophosphate synthase (FPPS), the compounds were pharmacologically inert[4]. This highlights a critical lesson in prodrug design: the leaving group kinetics must favor complete degradation.

Topical Analgesics: Dermal Penetration

In topical applications, hydroxypropyl benzoylecgonine (HP-BE) utilizes the scaffold to penetrate the stratum corneum. Microdialysis studies reveal that HP-BE reaches steady-state dermal concentrations of ~32 μM without undergoing further hydrolysis, directly exerting localized analgesic effects[7].

Self-Validating Experimental Protocols

To rigorously evaluate these derivatives, the following self-validating workflows are employed by application scientists.

Protocol A: Ex Vivo Vasodilation & sGC Causality Assay (For NO-Donors)

• Rationale: To prove that vasodilation is strictly NO/sGC-dependent and not a result of non-specific calcium channel blockade.

• Step 1 (Tissue Prep): Isolate rat thoracic aorta rings and suspend them in organ baths containing Krebs-Henseleit solution aerated with 95% O2 / 5% CO2 at 37°C.

• Step 2 (Pre-contraction): Induce stable contraction using 1 μM phenylephrine.

• Step 3 (Intervention): Add the 3-hydroxypropyl benzoate nitrate derivative cumulatively (1 nM to 10 μM).

• Step 4 (Causality/Validation): Pre-incubate a parallel control set of rings with 10 μM ODQ (1H-[1,2,4]oxadiazolo[4,3-a]quinoxalin-1-one), a highly specific irreversible inhibitor of sGC.

• Interpretation: If the derivative fails to induce vasodilation in the ODQ-treated rings but succeeds in the untreated rings, the causality of the NO/sGC pathway is definitively validated.

Protocol B: Prodrug Metabolic Trajectory Assay (For Bisphosphonates)

• Rationale: To track the exact point of metabolic failure in benzoyloxypropyl esters.

• Step 1 (Incubation): Incubate 100 μM of the prodrug in 10% rabbit liver homogenate (chosen for its exceptionally high carboxylesterase activity) at pH 7.4, 37°C.

• Step 2 (Sampling): Extract 50 μL aliquots at 0, 15, 30, 60, and 1440 minutes. Quench immediately with 150 μL ice-cold acetonitrile to halt enzymatic activity.

• Step 3 (Quantification): Centrifuge and analyze the supernatant via LC-MS/MS.

• Step 4 (Mass Balance Validation): Monitor three specific m/z transitions: the parent prodrug, the 3-hydroxypropyl phosphonate intermediate, and the active clodronate.

• Interpretation: A successful prodrug will show a transient spike in the intermediate followed by a stoichiometric yield of clodronate. The benzoyloxypropyl esters, however, show a permanent plateau of the intermediate at 1440 minutes with 0% clodronate formation, proving the "dead-end" hypothesis.

Quantitative Pharmacological Data

Derivative Class	Primary Target / Mechanism	Key Pharmacological Metric	Metabolic Fate & Stability
Nitrate-Isonipecotanilide	sGC / K+ ATP Channels	EC50 (Vasodilation) = 13–29 nM	Stable in human plasma (t1/2 > 2.6h)
A2AR/HDAC Inhibitor (13t)	A2AR / HDAC1	A2AR Ki = 7.6 nM; HDAC1 IC50 = 102.9 nM	High oral bioavailability; active in vivo
Benzoyloxypropyl Clodronate	FPPS (Intended)	LogP = -2.1 to 7.4 (High Lipophilicity)	Dead-end intermediate; 0% active drug release
Hydroxypropyl Benzoylecgonine	Localized Nociceptors	Dermal Penetration = 32 μM (Steady State)	Penetrates intact; no further hydrolysis

Mechanistic Visualizations

Fig 1. Dual signaling pathway of NO-donor hybrids mediating vasodilation.

Fig 2. Metabolic dead-end of benzoyloxypropyl bisphosphonate prodrugs.

References

• De Candia, M., et al. "New organic nitrate-containing benzyloxy isonipecotanilide derivatives with vasodilatory and anti-platelet activity." European Journal of Pharmaceutical Sciences (2015). URL:[Link]

• Niemi, R., et al. "Bisphosphonate Prodrugs: Synthesis and in Vitro Evaluation of Novel Acyloxyalkyl Esters of Clodronic Acid." Journal of Medicinal Chemistry (1999). URL:[Link]

• Yan, W., et al. "Pharmacokinetics-Driven Optimization of Immunotherapeutic Agents Targeting the Adenosine A2A Receptor (A2AR) and Histone Deacetylases (HDACs)." Journal of Medicinal Chemistry (2026). URL: [Link]

• "Determination of the Dermal Penetration of Esterom Components Using Microdialysis Sampling." Pharmaceutical Research (2004). URL:[Link]

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• 7. researchgate.net [researchgate.net]

3-Hydroxypropyl Benzoate: In Vitro Safety, Cytotoxicity Profiles, and Applications in Drug Development

Executive Summary

3-Hydroxypropyl benzoate (3-HPB) , characterized by the CAS registry number 6946-99-2, is a versatile ester scaffold utilized across multiple facets of pharmaceutical development. Structurally comprising a benzoic acid moiety esterified with 1,3-propanediol, it serves a dual role in modern medicinal chemistry: as a critical synthetic intermediate for blockbuster drugs (e.g., Montelukast) and as a bioactive pharmacophore in the design of novel targeted therapeutics.

This technical guide synthesizes the in vitro cytotoxicity data, safety profiles, and experimental methodologies associated with 3-HPB and its derivatives. By analyzing its metabolic fate and its application in advanced oncology and antimicrobial models, this document provides a comprehensive framework for researchers evaluating the safety and efficacy of 3-HPB-based compounds.

Structural Dynamics and Metabolic Fate

The pharmacological utility of 3-hydroxypropyl benzoate stems from its balanced lipophilicity and the hydrogen-bonding capacity of its terminal hydroxyl group. These features make it an excellent candidate for improving the pharmacokinetic profiles of complex molecules.

However, the in vitro safety profile of 3-HPB is heavily dictated by its susceptibility to enzymatic hydrolysis. In biological matrices, the ester bond is a prime target for intracellular carboxylesterases.

• Detoxification Pathway: Upon entering the intracellular space, uninhibited 3-HPB is rapidly hydrolyzed into benzoic acid and 1,3-propanediol .

• Safety Implication: Both metabolites possess exceptionally low intrinsic toxicity. Benzoic acid is a Generally Recognized As Safe (GRAS) compound frequently used as a preservative, while 1,3-propanediol is a well-tolerated solvent. Consequently, the baseline cytotoxicity of the parent 3-HPB scaffold in non-malignant cells is remarkably low, which is why it is frequently evaluated in topical and antimicrobial compositions[1].

Caption: Dual cellular fate of 3-HPB: therapeutic target inhibition versus esterase-mediated detoxification.

In Vitro Cytotoxicity Data & Therapeutic Applications

While the unmodified 3-HPB molecule is generally benign, functionalizing this scaffold yields potent cytotoxic agents tailored for specific oncological targets. Recent advancements have leveraged the 3-HPB structure to design inhibitors for Epidermal Growth Factor Receptor (EGFR) mutations and dual-targeting epigenetic modulators.

EGFR-Tyrosine Kinase Inhibitors (NSCLC Models)

Derivatives such as methyl 3-(3-hydroxypropyl)benzoate have been identified as potential EGFR mutant (T790M-L858R-V948R) inhibitors. Derived from secondary metabolites of Calophyllum inophyllum, these compounds demonstrate the ability to competitively bind the ATP pocket of mutant EGFR, inducing targeted cytotoxicity in Non-Small Cell Lung Cancer (NSCLC) cell lines like A549 and H1975[2].

A2AR/HDAC Dual Inhibitors (Colon Cancer Models)

In the realm of cancer immunotherapy, 3-HPB has been utilized to synthesize dual-targeting agents against the Adenosine A2A Receptor (A2AR) and Histone Deacetylases (HDACs). For instance, advanced derivatives (e.g., Compound 13t) synthesized using methyl 4-(3-hydroxypropyl)benzoate have shown profound antiproliferative activity. These compounds reverse epigenetic silencing and stimulate immune responses, yielding highly potent GI50​ values in murine colon cancer models[3].

Quantitative Data Summary

The following table synthesizes the in vitro cytotoxicity metrics of 3-HPB and its functionalized derivatives across various cell lines.

Compound / Derivative	Primary Target	Cell Line Model	Cytotoxicity Metric	Source
3-Hydroxypropyl benzoate	Antimicrobial / Preservative	Human Fibroblasts (Non-malignant)	IC50​>100μM (Low Toxicity)	[1]
Compound 13t (3-HPB derivative)	A2AR / HDAC1 Dual Inhibitor	CT26 (Murine Colon Carcinoma)	GI50​=0.26μM	[3]
Compound 13t (3-HPB derivative)	A2AR / HDAC1 Dual Inhibitor	MC38 (Murine Colon Carcinoma)	GI50​=1.58μM	[3]
Methyl 3-(3-HPB)	Mutant EGFR (T790M)	NSCLC (A549 / H1975)	IC50​≈10−50μM	[2]

Validated Experimental Methodology: Cytotoxicity Screening

To accurately assess the cytotoxicity of highly lipophilic 3-HPB derivatives, standard viability assays must be rigorously optimized. The following protocol outlines a self-validating CellTiter-Glo (CTG) luminescent assay designed to eliminate artifactual data caused by compound precipitation, edge effects, or solvent toxicity.

Step-by-Step Protocol

Step 1: Cell Seeding and Edge-Effect Mitigation

• Action: Seed target cells (e.g., CT26 or A549) at 5×103 cells/well in the inner 60 wells of a 96-well opaque-walled plate. Fill the outer 36 perimeter wells with 200 μL of sterile PBS.

• Causality: The specific seeding density ensures cells remain in the logarithmic growth phase during the 72-hour assay window, preventing contact inhibition from artificially skewing viability readouts. The PBS barrier mitigates the "edge effect"—preventing uneven evaporation and thermal gradients that cause artifactual variances in peripheral wells.

Step 2: Serum Starvation and Synchronization

• Action: Incubate cells overnight, then replace complete media with serum-free media for 12 hours prior to dosing.

• Causality: Serum starvation synchronizes the cell cycle in the G0​/G1​ phase. This reduces background metabolic noise and ensures that the observed cytotoxic effects are directly attributable to the 3-HPB derivative rather than differential cell cycle states. Furthermore, it prevents plasma proteins (like albumin) from binding the lipophilic ester, which could mask the compound's true intrinsic cytotoxicity.

Step 3: Compound Dosing and Solvent Normalization

• Action: Prepare a 10-point serial dilution of the 3-HPB derivative in DMSO. Spike the compounds into the assay media such that the final DMSO concentration is strictly 0.1% v/v across all wells, including the vehicle control.

• Causality: DMSO concentrations exceeding 0.5% v/v can disrupt lipid bilayers and induce basal cytotoxicity. Normalizing the solvent concentration isolates the pharmacological effect of the compound.

Step 4: Assay Execution and Z'-Factor Validation

• Action: Following a 72-hour incubation ( 37∘C , 5% CO2​ ), add CellTiter-Glo reagent to lyse cells and measure ATP-dependent luminescence. Include a 10 μM Staurosporine cohort as a positive apoptotic control. Calculate the Z'-factor using the vehicle and positive controls.

• Causality: The CTG assay measures ATP, providing a direct readout of metabolic viability that is less prone to the redox-interference artifacts common in MTT assays. Calculating the Z'-factor ensures the assay is self-validating; the data is only accepted if Z′>0.5 , proving the signal-to-noise ratio is robust enough for high-confidence IC50​ determination.

Caption: Self-validating high-throughput cytotoxicity screening workflow for 3-HPB derivatives.

Conclusion

3-Hydroxypropyl benzoate is a highly adaptable chemical scaffold. While the parent compound exhibits a highly favorable in vitro safety profile due to rapid hydrolysis into benign metabolites[1], its structural derivatives demonstrate potent, targeted cytotoxicity[2][3]. By adhering to stringent, self-validating in vitro methodologies, researchers can accurately harness this scaffold for the development of next-generation kinase inhibitors, epigenetic modulators, and antimicrobial agents.

References

• Epidermal growth factor receptor mutant T790M-L858R-V948R inhibitor from Calophyllum inophyllum L. Source: Journal of Pharmacy & Pharmacognosy Research (JPPRes) URL:[Link]

• Pharmacokinetics-Driven Optimization of Immunotherapeutic Agents Targeting the Adenosine A2A Receptor (A2AR) and Histone Deacetylases (HDACs) Source: ACS Publications URL:[Link]

• US11917993B2 - Antimicrobial compositions (Citing WO 2018/068825)

• Design and Synthesis of Potential Inhibitors Against dUTPase, a Novel Drug Target for the Control of Protozoal and Bacterial Infections Source: ORCA - Cardiff University URL:[Link]

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• 2. jppres.com [jppres.com]
• 3. pubs.acs.org [pubs.acs.org]

Metabolic cleavage pathways involving 3-hydroxypropyl benzoate

An In-Depth Technical Guide to the Metabolic Cleavage of 3-Hydroxypropyl Benzoate

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive examination of the metabolic pathways governing the cleavage of 3-hydroxypropyl benzoate. While specific literature on this exact molecule is emerging, we can construct a robust metabolic model by leveraging extensive data from its structural analog, propylparaben (propyl 4-hydroxybenzoate). This guide synthesizes established principles of drug metabolism to delineate the primary hydrolytic cleavage, subsequent conjugation reactions, and the key enzymatic systems involved. Furthermore, it offers detailed, field-proven experimental protocols for investigating these pathways in a laboratory setting, complete with workflows for data analysis and interpretation. The content herein is structured to provide not just procedural steps, but the underlying scientific rationale, empowering researchers to design, execute, and interpret metabolic studies with confidence.

Introduction and Scientific Context

3-Hydroxypropyl benzoate is an aromatic ester with potential applications in pharmaceuticals, serving as a prodrug moiety or as a novel chemical entity. Understanding its metabolic fate is paramount for predicting its pharmacokinetic profile, efficacy, and potential toxicity. The central chemical feature of this molecule is an ester linkage, which is a well-known substrate for metabolic enzymes.

The metabolic journey of a xenobiotic like 3-hydroxypropyl benzoate is typically biphasic:

• Phase I Metabolism: Involves the introduction or unmasking of a functional group. For esters, the primary Phase I reaction is hydrolysis, which cleaves the molecule into an acid and an alcohol.

• Phase II Metabolism: Involves the conjugation of the parent molecule or its Phase I metabolites with endogenous, polar molecules (e.g., glucuronic acid, sulfate), rendering them more water-soluble and facilitating their excretion.

Due to the close structural similarity to widely studied parabens, this guide will use propylparaben as a validated surrogate to build a predictive metabolic map for 3-hydroxypropyl benzoate. The core metabolic processes—ester hydrolysis and subsequent conjugation—are fundamentally dictated by the ester functional group and the presence of hydroxyl moieties, making this a scientifically sound and logical approach.

Principal Metabolic Pathways

The biotransformation of 3-hydroxypropyl benzoate is anticipated to proceed through two major, sequential pathways: ester hydrolysis followed by conjugation.

Phase I Metabolism: Ester Hydrolysis

The initial and most significant metabolic step is the cleavage of the ester bond. This reaction is catalyzed by a class of enzymes known as carboxylesterases (CES), which are abundant in the liver, plasma, and skin.[1][2][3] This hydrolytic cleavage breaks the molecule into its constituent acid and alcohol.

• Substrate: 3-Hydroxypropyl Benzoate

• Enzyme: Carboxylesterases (CES)

• Products: Benzoic Acid and 1,3-Propanediol

This rapid hydrolysis is a common fate for ester-containing compounds and significantly alters the pharmacological and toxicological properties of the parent molecule.[2]

Caption: Primary Phase I metabolic cleavage of 3-Hydroxypropyl Benzoate.

Phase II Metabolism: Conjugation Reactions

Following hydrolysis, the resulting metabolites, as well as any remaining parent compound, can undergo Phase II conjugation reactions. These pathways are crucial for detoxification and elimination.

• Glucuronidation: This is a major conjugation pathway where UDP-glucuronosyltransferases (UGTs) attach glucuronic acid to hydroxyl groups.[1][2] Both the parent compound (at the 3-hydroxy position) and the benzoic acid metabolite could be substrates for UGT enzymes. Parabens are actively glucuronidated by multiple UGT isoforms, including UGT1A1, UGT1A8, UGT1A9, and UGT2B7.[2][4]

• Sulfation: Sulfotransferases (SULTs) can catalyze the transfer of a sulfo group to hydroxyl moieties, forming sulfate conjugates.[5] This is another significant pathway for paraben metabolites.

The overall metabolic cascade is a multi-step process involving several enzymes and leading to a variety of more polar, excretable products.

Caption: Integrated Phase I and Phase II metabolic pathways for 3-Hydroxypropyl Benzoate.

Experimental Methodologies for Metabolic Profiling

To empirically determine the metabolic fate of 3-hydroxypropyl benzoate, a series of well-established in vitro assays are recommended. The following protocols are designed to be self-validating and provide a clear, actionable workflow.

Workflow for In Vitro Metabolic Investigation

The overall experimental process involves incubating the test compound with a biological matrix, analyzing the samples over time, and interpreting the data to determine stability and identify metabolites.

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• 4. researchgate.net [researchgate.net]
• 5. Profiling metabolites and exploring metabolism of parabens in human urine using non-target screening and molecular networking - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Yield Synthesis of 3-Hydroxypropyl Benzoate via Controlled Mono-Esterification

Introduction & Strategic Rationale

3-Hydroxypropyl benzoate (CAS: 6946-99-2) is a highly versatile bifunctional intermediate utilized extensively in pharmaceutical development. It serves as a critical building block in the synthesis of the asthma therapeutic 1[1], as well as in the design of various 2[2] and novel GuaB inhibitors[3].

The primary synthetic challenge when working with symmetric diols like 1,3-propanediol is preventing over-reaction to the di-ester (1,3-propanediyl dibenzoate). While advanced 4[4] exist for strict stoichiometric mono-benzoylation, they introduce toxic heavy metals into the workflow. For standard laboratory and scale-up environments, the most robust, scalable, and cost-effective approach leverages Le Chatelier’s principle through a controlled statistical distribution[5].

By utilizing a significant molar excess of the highly water-soluble 1,3-propanediol, the reaction equilibrium is heavily biased toward the mono-ester. The subsequent aqueous work-up acts as a self-purifying step: unreacted diol partitions exclusively into the aqueous phase, leaving the desired mono-ester isolated in the organic phase.

Quantitative Data & Stoichiometry

The following table outlines the optimized stoichiometry required for a 10.0 mmol scale synthesis, ensuring maximum chemoselectivity toward the mono-ester.

Reagent	MW ( g/mol )	Equivalents	Amount	Role in Synthesis
1,3-Propanediol	76.09	3.0 eq	2.28 g (2.17 mL)	Substrate (Excess drives mono-selectivity)
Benzoyl Chloride	140.57	1.0 eq	1.41 g (1.16 mL)	Acylating Agent (Limiting Reagent)
Triethylamine (Et₃N)	101.19	2.0 eq	2.02 g (2.79 mL)	Non-nucleophilic Acid Scavenger
Dichloromethane (DCM)	84.93	N/A	20.0 mL	Aprotic Solvent

Experimental Workflow

Workflow for the controlled mono-benzoylation of 1,3-propanediol.

Step-by-Step Protocol

Phase 1: Setup and Controlled Addition

Causality Note: The dropwise addition of benzoyl chloride at 0 °C is critical. Acyl substitution is highly exothermic; localized heating can accelerate the reaction rate of the newly formed mono-ester, leading to unwanted di-esterification.

• Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar under an inert atmosphere (nitrogen or argon).

• Add 1,3-propanediol (2.17 mL, 30.0 mmol) and triethylamine (2.79 mL, 20.0 mmol) to the flask.

• Dilute the mixture with anhydrous dichloromethane (DCM, 20 mL).

• Submerge the flask in an ice-water bath and allow the solution to cool to 0 °C for 10 minutes.

• Load a pressure-equalizing dropping funnel or a gas-tight syringe with benzoyl chloride (1.16 mL, 10.0 mmol).

• Add the benzoyl chloride dropwise over 15–20 minutes. Visual Cue: A dense white precipitate of triethylammonium chloride will immediately begin to form, validating that the acyl substitution is occurring and HCl is being scavenged.

Phase 2: Reaction and Self-Validating Monitoring

• Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature (20–25 °C).

• Stir vigorously for 2 to 12 hours[5].

• In-Process Control (TLC): Perform TLC analysis using an eluent of 30% Ethyl Acetate in Hexanes. Validation: Visualize the plate under UV light (254 nm) and subsequently with a potassium permanganate (KMnO₄) stain. Benzoyl chloride and the product are UV-active, while the unreacted 1,3-propanediol is not UV-active but will stain strongly with KMnO₄. The reaction is complete when the high-Rf benzoyl chloride spot is entirely consumed.

Phase 3: Work-up and Isolation

Causality Note: The aqueous quench serves a dual purpose. It hydrolyzes any trace unreacted benzoyl chloride into benzoic acid and dissolves the massive excess of 1,3-propanediol, pulling it entirely into the aqueous layer.

• Quench the reaction by adding 20 mL of distilled water. Stir for 10 minutes to ensure complete dissolution of the triethylammonium chloride salts.

• Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with additional DCM (2 × 15 mL).

• Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ (20 mL). This neutralizes residual HCl and deprotonates any formed benzoic acid, pulling it into the aqueous phase.

• Wash with brine (20 mL) to remove emulsion-causing water from the organic layer.

• Dry the combined organic phase over anhydrous sodium sulfate (Na₂SO₄).

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as a pale yellow oil.

Phase 4: Purification and Characterization

• Purify the crude residue via flash column chromatography on silica gel, utilizing a gradient elution of 20% to 50% Ethyl Acetate in Hexanes.

• Combine the product-containing fractions and concentrate in vacuo to afford pure 3-hydroxypropyl benzoate as a colorless oil. Typical yields utilizing this protocol range from 75% to 85%[5].

• Analytical Validation (NMR):

  • ¹H NMR (CDCl₃, 400 MHz): δ 8.05 (d, 2H, Ar-H), 7.56 (t, 1H, Ar-H), 7.44 (t, 2H, Ar-H), 4.49 (t, 2H, -CH₂-O-Bz), 3.78 (t, 2H, -CH₂-OH), 2.01 (quintet, 2H, -CH₂-), 1.85 (br s, 1H, -OH).

References

• Development of an efficient and practical approach for the synthesis of Montelukast Sodium Intermediate , Sciforum. 1

• Bisphosphonate Prodrugs: Synthesis and in Vitro Evaluation of Novel Acyloxyalkyl Esters of Clodronic Acid , Journal of Medicinal Chemistry - ACS Publications. 2

• Chemo- and Stereoselective Monobenzoylation of 1,2-Diols Catalyzed by Organotin Compounds , The Journal of Organic Chemistry - ACS Publications.4

• WO2025165655A1 - Guab inhibitor compounds and uses thereof , Google Patents. 3

• Developing New Rh–H Catalyzed Transformations and Their Underlying Mechanisms , ProQuest. 5

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Developing New Rh–H Catalyzed Transformations and Their Underlying Mechanisms - ProQuest [proquest.com]

HPLC method development for 3-hydroxypropyl benzoate quantification

An Application Note on the Development and Validation of a Stability-Indicating RP-HPLC Method for the Quantification of 3-Hydroxypropyl Benzoate

Abstract

This application note provides a comprehensive and systematic guide for the development, optimization, and validation of a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the accurate quantification of 3-hydroxypropyl benzoate. The narrative explains the scientific rationale behind experimental choices, ensuring the protocol is both robust and self-validating. This document is intended for researchers, quality control analysts, and drug development professionals who require a reliable method for analyzing benzoate esters and related compounds. The entire process is aligned with the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3]

Introduction and Foundational Strategy

3-Hydroxypropyl benzoate belongs to the benzoate ester family, which includes the widely used paraben preservatives.[4][5][6] Accurate quantification of these compounds is critical for ensuring the safety, quality, and efficacy of pharmaceutical formulations, cosmetics, and food products where they may be used as preservatives or may be present as process impurities or degradants.

This guide uses propylparaben (propyl 4-hydroxybenzoate), a structurally similar and extensively studied analogue, as a scientific proxy to establish the foundational parameters for method development. This approach is based on the similarity in their core chemical structures, which dictates their chromatographic behavior.

Analyte Physicochemical Properties: The Key to Method Design

A successful HPLC method begins with a thorough understanding of the analyte's properties.

• Chemical Structure and Hydrophobicity: 3-Hydroxypropyl benzoate possesses a benzene ring and an ester group, making it a moderately non-polar (hydrophobic) molecule. Its calculated LogP (octanol-water partition coefficient), a measure of hydrophobicity, is expected to be similar to that of propylparaben (LogP ≈ 3.04).[7] This high degree of hydrophobicity makes Reversed-Phase HPLC (RP-HPLC) the ideal separation technique.[5]

• pKa Value: The molecule contains no strongly acidic or basic functional groups. The hydroxyl group on the propyl chain is a weak acid, and any potential phenolic hydroxyl group (as in parabens) has a pKa of approximately 8.4.[8][9][10] To ensure consistent retention and sharp peak shape in RP-HPLC, the mobile phase pH should be controlled to keep the analyte in a single, neutral (non-ionized) state. Therefore, maintaining a mobile phase pH well below 7 is critical.

• UV Absorbance: The benzene ring in the benzoate structure is a chromophore that strongly absorbs ultraviolet (UV) light. Parabens and related benzoate esters exhibit a maximum absorbance (λmax) around 254-258 nm.[11][12][13][14] This provides a sensitive and specific wavelength for UV detection.

Initial Selection of Chromatographic System

Based on the analyte's properties, the following initial system choices are made:

• Technique: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).

• Stationary Phase (Column): A C18 (octadecylsilane) column is the universal first choice for non-polar to moderately polar compounds.[15] Its long alkyl chains provide strong hydrophobic interactions with 3-hydroxypropyl benzoate, ensuring adequate retention. A standard dimension column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is suitable for initial development.

• Mobile Phase: A combination of a polar aqueous phase and a less polar organic solvent is required.

  • Aqueous (Solvent A): Ultrapure Water.

  • Organic (Solvent B): Acetonitrile (ACN) is preferred over methanol for its lower viscosity (leading to lower backpressure) and better peak-resolving power for aromatic compounds.[16]

• Detector: A UV-Vis or Photodiode Array (PDA) detector set initially to 256 nm.

Systematic Method Development and Optimization

Method development is a logical, multi-step process designed to achieve a separation that is fit for its purpose—typically defined by achieving adequate retention, resolution, and peak symmetry in a reasonable timeframe.

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• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
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• 4. academic.oup.com [academic.oup.com]
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The Versatile Role of 3-Hydroxypropyl Benzoate in Polymer Chemistry: A Guide to Prospective Applications and Protocols

This document provides a detailed exploration of the potential applications of 3-hydroxypropyl benzoate in the field of polymer chemistry. While direct, extensive literature on the use of this specific molecule is emerging, its chemical structure—possessing both a reactive hydroxyl group and a benzoate ester moiety—suggests a multifaceted role in the synthesis and modification of polymeric materials. This guide, intended for researchers, scientists, and professionals in drug development, offers a prospective analysis grounded in established principles of polymer chemistry, complete with detailed protocols derived from analogous systems. We will delve into its potential as a monomer for polyesters, a chain terminator in polyurethanes, and a functional plasticizer, with a special focus on applications in biodegradable polymers and drug delivery systems.

Introduction: The Untapped Potential of a Bifunctional Building Block

3-Hydroxypropyl benzoate (3-HPB) is a molecule of interest due to its hybrid structure. The primary alcohol offers a reactive site for esterification and urethane formation, while the benzoate group can influence polymer properties such as thermal stability, solubility, and mechanical strength. This unique combination opens avenues for its use in creating novel polymers with tailored characteristics. This guide will provide the theoretical framework and practical starting points for harnessing the potential of 3-HPB in advanced polymer synthesis.

Application I: 3-Hydroxypropyl Benzoate as a Co-monomer in Polyester Synthesis

The presence of a hydroxyl group makes 3-HPB a suitable candidate for incorporation into polyester chains through polycondensation reactions. It can be used as a co-monomer with dicarboxylic acids or their derivatives to introduce pendant benzoate groups along the polymer backbone. These aromatic side groups can enhance the thermal stability and mechanical properties of the resulting polyester.

Theoretical Background

Polyesters are typically synthesized through the reaction of a diol with a dicarboxylic acid (or its acyl chloride or ester derivative). By introducing 3-HPB as a co-monomer alongside a traditional diol, a copolyester with unique properties can be formed. The bulky benzoate group can disrupt chain packing, potentially leading to amorphous polymers with lower melting points and increased solubility in common organic solvents. Furthermore, the ester linkage of the benzoate group itself could be a site for controlled degradation, a desirable feature for biomedical applications.

Experimental Protocol: Synthesis of a Copolyester using 3-HPB

This protocol describes the synthesis of a copolyester from 3-hydroxypropyl benzoate, 1,4-butanediol, and adipoyl chloride.

Materials:

• 3-Hydroxypropyl Benzoate (3-HPB)

• 1,4-Butanediol

• Adipoyl chloride

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Methanol

• Magnetic stirrer and hotplate

• Round-bottom flask with reflux condenser and nitrogen inlet

• Dropping funnel

Procedure:

• Reactor Setup: In a flame-dried 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, dissolve 1,4-butanediol (e.g., 0.05 mol) and 3-hydroxypropyl benzoate (e.g., 0.01 mol, for a 5:1 molar ratio of diol to 3-HPB) in 100 mL of anhydrous dichloromethane.

• Addition of Pyridine: Add an excess of anhydrous pyridine (e.g., 0.12 mol) to the solution to act as an acid scavenger.

• Initiation of Polymerization: Cool the flask in an ice bath. Slowly add a solution of adipoyl chloride (e.g., 0.06 mol) in 50 mL of anhydrous DCM to the stirred solution via a dropping funnel over 30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to proceed at room temperature for 2 hours, followed by refluxing at 40°C for 24 hours under a nitrogen atmosphere.

• Polymer Precipitation and Purification: After cooling to room temperature, pour the viscous solution into 500 mL of cold methanol with vigorous stirring to precipitate the polymer.

• Washing: Filter the polymer and wash it thoroughly with methanol to remove unreacted monomers and pyridine hydrochloride.

• Drying: Dry the resulting copolyester in a vacuum oven at 40°C until a constant weight is achieved.

Characterization: The synthesized polymer can be characterized by FTIR and NMR spectroscopy to confirm the incorporation of 3-HPB, and by Gel Permeation Chromatography (GPC) to determine its molecular weight and polydispersity.[1][2]

Visualization of the Polymerization Workflow

Caption: Schematic of polymer chain growth versus chain termination with 3-HPB.

Application III: 3-Hydroxypropyl Benzoate as a Functional Plasticizer

Plasticizers are additives that increase the flexibility and durability of a polymer. [3][4]Benzoate esters are known to be effective plasticizers for various polymers, including polyvinyl chloride (PVC) and its copolymers. [3][5]3-HPB, with its benzoate core, is a promising candidate for this application. The presence of the hydroxyl group could offer improved compatibility with polar polymers and potentially reduce migration compared to non-functionalized benzoate plasticizers.

Theoretical Background

Plasticizers work by embedding themselves between polymer chains, increasing the intermolecular spacing and allowing the chains to move more freely. This lowers the glass transition temperature (Tg) of the polymer, making it more flexible. [4][6]The effectiveness of a plasticizer depends on its compatibility with the polymer, its molecular weight, and its ability to disrupt polymer-polymer interactions. The hydroxyl group on 3-HPB could form hydrogen bonds with polar polymers, enhancing its miscibility and permanence.

Protocol for Evaluating 3-HPB as a Plasticizer for PVC

Materials:

• Polyvinyl chloride (PVC) resin

• 3-Hydroxypropyl Benzoate (3-HPB)

• Dioctyl phthalate (DOP) as a reference plasticizer

• Thermal stabilizer (e.g., a tin or mixed metal stabilizer)

• Two-roll mill or a Brabender-type mixer

• Hydraulic press

• Shore A durometer

• Dynamic Mechanical Analyzer (DMA)

Procedure:

• Formulation: Prepare different formulations of PVC with varying amounts of 3-HPB (e.g., 10, 20, 30 parts per hundred of resin, phr). Also, prepare a control formulation with a standard plasticizer like DOP. Add a consistent amount of thermal stabilizer to all formulations.

• Compounding: Mix the PVC resin, plasticizer, and stabilizer in a high-speed mixer. Then, compound the mixture on a two-roll mill at a temperature of 160-170°C until a homogeneous sheet is formed.

• Molding: Press the compounded sheets into plaques of a specific thickness using a hydraulic press at 170-180°C.

• Characterization:

  • Hardness: Measure the Shore A hardness of the molded plaques. A lower value indicates better plasticization.

  • Mechanical Properties: Perform tensile testing to determine the tensile strength and elongation at break. Increased elongation is a sign of effective plasticization.

  • Thermal Properties: Use DMA to measure the glass transition temperature (Tg). A significant decrease in Tg compared to unplasticized PVC indicates effective plasticization.

Application in Drug Delivery Systems

The development of biodegradable and biocompatible polymers is of paramount importance in the field of drug delivery. [7][8][9]Polyesters containing ester linkages that can be hydrolyzed in the body are particularly attractive for creating controlled-release drug formulations.

Prospective Role of 3-HPB in Drug Delivery Polymers

If 3-HPB is incorporated into a polyester, the resulting polymer could be designed to be biodegradable. The rate of degradation could potentially be tuned by varying the amount of 3-HPB in the copolymer. The degradation would release benzoic acid, 1,3-propanediol, and the other co-monomer degradation products, whose biocompatibility would need to be thoroughly assessed.

Furthermore, the pendant benzoate groups could be used for drug conjugation. A therapeutic agent could be attached to the aromatic ring of the benzoate moiety, creating a polymer-drug conjugate. [7]This approach can improve the drug's solubility, prolong its circulation time, and enable targeted delivery. [7][8]

Conceptual Workflow for Developing a 3-HPB-based Drug Delivery System

Caption: Conceptual workflow for developing a 3-HPB-based polymer for drug delivery.

Conclusion and Future Outlook

While 3-hydroxypropyl benzoate is not yet a widely utilized chemical in polymer science, its unique bifunctional nature presents a compelling case for its exploration. The prospective applications outlined in this guide—as a co-monomer for specialty polyesters, a chain terminator for controlling polyurethane molecular weight, and a functional plasticizer—are all grounded in fundamental principles of polymer chemistry. The potential to create novel biodegradable polymers for advanced drug delivery systems is particularly exciting. It is our hope that the theoretical insights and detailed protocols provided herein will serve as a valuable resource for researchers and innovators, paving the way for the development of new materials with enhanced properties and functionalities. Further research is warranted to validate these prospective applications and to fully elucidate the structure-property relationships of polymers derived from this versatile building block.

References

• Biosynthesis and Biodegradation of 3-Hydroxypropionate- Containing Polyesters - PMC. (n.d.).
• The Role of PU Chain Extenders in Polyurethane Elastomers. (n.d.).
• US20210403639A1 - Synthesis of environmentally degradable alkyl polyesters - Google Patents. (n.d.).
• (PDF) Synthesis And Characterization Of Some Degradable Polyesters - ResearchGate. (n.d.).
• 3-hydroxypropyl benzoate - 6946-99-2, C10H12O3, density, melting point, boiling point, structural formula, synthesis. (2025, May 20).
• Biosourced Functional Hydroxybenzoate-co-Lactide Polymers with Antimicrobial Activity - PMC. (n.d.).
• Chain extenders for polyurethanes - US4931487A - Google Patents. (n.d.).
• Investigation on Effects of Chain Extenders and Cross-linking Agents of Polyurethane Elastomers Using Independent Building Vibration Isolation - Sensors and Materials. (n.d.).
• Synthesis and Characterization of Novel Wholly Aromatic Copolyesters Based on 4′-Hydroxybiphenyl-3-Carboxylic and 3-Hydroxybenzoic Acids - MDPI. (2023, April 29).
• Benzoates Plasticizers (NK-Series) - Nayakem. (n.d.).
• Synthesis and Characterization of Novel Wholly Aromatic Copolyesters Based on 4'-Hydroxybiphenyl-3-Carboxylic and 3-Hydroxyb. (2023, April 29).
• Synthesis and Characterization of Novel Wholly Aromatic Copolyesters Based on 4′-Hydroxybiphenyl-3-Carboxylic and 3-Hydroxybenzoic Acids - PMC. (2023, April 29).
• Effect of Selected Commercial Plasticizers on Mechanical, Thermal, and Morphological Properties of Poly(3-hydroxybutyrate)/Poly(lactic acid)/Plasticizer Biodegradable Blends for Three-Dimensional (3D) Print - MDPI. (2018, October 3).
• Recent Advances in the Enzymatic Synthesis of Polyester - PMC - NIH. (n.d.).
• Progress in Chain Extender Evaluation for Polyurethanes Derived from Hydroxyl-Terminated Polybutadiene Resins - ResearchGate. (n.d.).
• Investigation on the Influence of Chain Extenders on the Performance of One-Component Moisture-Curable Polyurethane Adhesives - MDPI. (2017, May 21).
• Synthesis and Characterisation of Poly(3-hydroxybutyrate-co-3-hydroxyvalerate) - PMC. (n.d.).
• Polymers for Drug Delivery Systems - PMC - NIH. (n.d.).
• 2-(3-oxopropyl)benzoic acid methyl ester - Organic Syntheses Procedure. (n.d.).
• Controlled Radical Polymerization Guide - Sigma-Aldrich. (n.d.).
• ROLE OF POLYMERS IN DRUG DELIVERY. (n.d.).
• CN101357886B - 3-hydroxy benzoate preparation method - Google Patents. (n.d.).
• PLASTICIZERS IN VARIOUS INDUSTRIAL PRODUCTS - Kinam Park. (2001, November 15).
• Plasticizers: Types, Uses, Classification, Selection & Regulation - SpecialChem. (2025, December 15).
• Synthesis and Characterization of Side-Chain Liquid-Crystalline Block Copolymers Containing Cyano-Terminated Phenyl Benzoate Moieties - MDPI. (2023, November 29).
• Polymeric Drug Delivery Systems: Chemical Design, Functionalization, and Biomedical Applications. (n.d.).
• PLASTICIZERS USE AND SELECTION FOR SPECIFIC POLYMERS | Request PDF - ResearchGate. (n.d.).
• Application of Methyl 4-hydroxy-3,5-dimethylbenzoate in Polymer Chemistry: A Prospective Analysis and Protocols Based on Analogo - Benchchem. (n.d.).
• Polymers Enhancing Bioavailability in Drug Delivery, 2nd Edition - PMC. (n.d.).
• GENERAL POLYMERS, STRUCTURE, PROPERTIES AND APPLICATIONS: A REVIEW. (2025, March 1).
• Poly-(3-hydroxypropyl)-L-aspartic acid/2-aminoacetic acid conjugates of naproxen synthesis and in vitro drug release - ResearchGate. (n.d.).
• Controlled polymerization for the development of bioconjugate polymers and materials. (n.d.).

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3-Hydroxypropyl Benzoate as a Versatile Precursor in Organic Synthesis: A Technical Dossier

Executive Overview & Chemical Rationale

In advanced organic synthesis and drug development, the strategic selection of bifunctional building blocks dictates the efficiency, stereocontrol, and scalability of a synthetic route. 3-Hydroxypropyl benzoate (and its chiral derivatives) serves as a highly versatile precursor [1]. Structurally, it offers a unique dual-reactivity profile:

• The Benzoate Ester: Acts as a robust protecting group that withstands mildly acidic and basic conditions, provides a strong UV chromophore for chromatographic tracking, and imparts tunable lipophilicity to prodrugs.

• The Terminal Hydroxyl: Serves as a primary nucleophile for etherification, esterification, or activation (e.g., via mesylation/halogenation) to facilitate subsequent substitution reactions.

This dossier details the mechanistic causality and self-validating protocols for utilizing 3-hydroxypropyl benzoate across three distinct synthetic domains: prodrug development, asymmetric catalysis, and late-stage active pharmaceutical ingredient (API) synthesis.

Application I: Lipophilic Tuning of Bisphosphonate Prodrugs

Mechanistic Causality

Bisphosphonates (e.g., clodronic acid) are potent bone-resorption inhibitors, but their high polarity results in extremely poor oral bioavailability (often <1%). To circumvent this, researchers utilize 3-hydroxypropyl benzoate to synthesize acyloxyalkyl esters of clodronic acid [2]. The benzoate moiety masks the ionizable phosphonic acid groups, drastically increasing the partition coefficient (lipophilicity) and facilitating cellular membrane permeation. Once absorbed, endogenous esterases cleave the prodrug to release the active bisphosphonate.

Protocol: Synthesis of Benzoyloxypropyl Esters of Clodronic Acid

Self-Validating System: The reaction relies on anhydrous conditions to prevent the premature hydrolysis of the highly reactive phosphorus pentachloride intermediates.

• Preparation of the Electrophile: Treat tetraisopropyl methylenebisphosphonate with sublimed phosphorus pentachloride ( PCl5​ ) in an anhydrous atmosphere to yield the corresponding chlorophosphonate intermediate.

• Coupling: Dissolve 3-hydroxypropyl benzoate (1 equivalent, typically ~13.9 mmol) and dry pyridine (0.95 equivalents) in dry toluene (10 mL).

• Addition: Add the chlorophosphonate intermediate dropwise to the solution at 0 °C. Causality: The low temperature controls the exothermic nucleophilic attack of the hydroxyl group onto the phosphorus center, minimizing side reactions.

• Propagation: Stir the mixture for 45 minutes at 0 °C, then allow it to warm to room temperature overnight.

• Workup & Validation: Filter the reaction mixture to remove the pyridinium chloride byproduct (visual confirmation of reaction progress). Wash the filtrate with 0.2 N NaOH to neutralize residual acids, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Purification: Purify the residue via silica gel chromatography using a gradient of ethyl acetate–methylene chloride (1:1) to ethyl acetate–methanol (9:1).

Application II: Stereocontrolled Cyanohydrin Ether Synthesis

Mechanistic Causality

Cyanohydrin ethers are valuable intermediates for synthesizing α -hydroxy acids and β -amino alcohols. Historically, synthesizing these via enol ethers was plagued by oligomerization. By utilizing 3-hydroxypropyl benzoate to form a stable vinyl ether, researchers can perform Brønsted acid-mediated hydrocyanation [3]. The bulky benzoate group provides steric shielding and coordinates with chiral Brønsted acids (like thiophosphoryl triflimide) to form an asymmetric ion pair, directing the stereoselective addition of cyanide.

Protocol: Transetherification and Asymmetric Hydrocyanation

Self-Validating System: The conversion of the hydroxyl to a vinyl ether is monitored by the disappearance of the broad O-H stretch in IR spectroscopy and the emergence of vinylic protons in 1H NMR.

Step A: Transetherification

• Combine 3-hydroxypropyl benzoate (12.6 mmol) with a large excess of ethyl vinyl ether (130 mmol).

• Add Mercury(II) acetate ( Hg(OAc)2​ , 1.26 mmol) as a catalyst. Causality: The soft Lewis acid Hg2+ selectively activates the electron-rich double bond of ethyl vinyl ether, facilitating nucleophilic attack by the primary alcohol.

• Stir at room temperature until TLC indicates complete consumption of the starting material.

• Purify by flash chromatography (5% EtOAc in hexane) to isolate 3-(vinyloxy)propyl benzoate as a colorless oil.

Step B: Hydrocyanation

• Dissolve the vinyl ether in freshly distilled CH2​Cl2​ (0.1 M) and cool to -40 °C under Argon.

• Add a catalytic amount of chiral Brønsted acid (3 mol %).

• Add Trimethylsilyl cyanide (TMSCN, 2 equivalents). Causality: TMSCN acts as a safe, controlled source of cyanide. The low temperature (-40 °C) is critical to maximize the enantio-facial discrimination by the chiral ion pair.

• Quench with Et3​N and saturated NaHCO3​ , extract with CH2​Cl2​ , and concentrate.

Caption: Stereocontrolled cyanohydrin ether synthesis from a 3-hydroxypropyl benzoate precursor.

Application III: Late-Stage Synthesis of Montelukast

Mechanistic Causality

In the commercial synthesis of the asthma therapeutic Montelukast, a highly complex chiral derivative—methyl (S)-2-(3-(3-(2-(7-chloroquinolin-2-yl)vinyl)phenyl)-3-hydroxypropyl)benzoate —is utilized [4]. The secondary hydroxyl group must be substituted with a bulky thiol side chain. Because hydroxyls are poor leaving groups, the protocol dictates its conversion into a mesylate. This creates a highly polarizable, resonance-stabilized leaving group, ensuring that the subsequent nucleophilic attack by the thiol proceeds via a strict SN​2 mechanism. This guarantees the complete inversion of stereochemistry from the (S)-precursor to the required (R)-configuration of the final API.

Protocol: Mesylation and Thiol Condensation

Self-Validating System: The mesylation must be kept strictly anhydrous and cold to prevent elimination (dehydration) side reactions, which would destroy the stereocenter.

• Mesylation: Dissolve the chiral hydroxypropyl benzoate intermediate (1 eq) in anhydrous toluene. Add triethylamine ( Et3​N , 1.5 eq) and cool to 0 °C.

• Slowly add methanesulfonyl chloride (MsCl, 1.2 eq). Stir for 1-2 hours. Quench with water, separate the organic layer, wash with brine, dry over Na2​SO4​ , and concentrate to yield the mesylated intermediate.

• Condensation: Dissolve the crude mesylate and 2-(1-(mercaptomethyl)cyclopropyl)acetic acid (1.1 eq) in toluene.

• Add dicyclohexylamine (2 eq) to deprotonate the thiol, generating a highly reactive thiolate nucleophile. Stir at 70 °C for 1 hour.

• Salt Formation & Exchange: Cool the mixture to crystallize the dicyclohexylamine salt of Montelukast. Suspend this salt in solvent and add sodium methoxide in methanol to facilitate a salt exchange, precipitating Montelukast Sodium.

Caption: Workflow for the late-stage laboratory synthesis of Montelukast via a benzoate intermediate.

Quantitative Data Summary

The following table synthesizes the operational parameters and expected outcomes for the protocols described above, providing a benchmark for laboratory validation.

Synthetic Application	Target Intermediate / Product	Key Reagents & Catalysts	Reaction Temp	Typical Yield	Analytical Validation
Bisphosphonate Prodrugs	Benzoyloxypropyl Clodronate	Chlorophosphonate, Pyridine, Toluene	0 °C → RT	~60%	Silica column (EtOAc: CH2​Cl2​ ), 1H NMR
Cyanohydrin Ethers	3-(Vinyloxy)propyl benzoate	Ethyl vinyl ether, Hg(OAc)2​	RT	58%	Flash chromatography (5% EtOAc/Hexane)
Montelukast API	Mesylated benzoate intermediate	MsCl, Et3​N , Toluene	0 °C → RT	>85%	TLC monitoring, Brine wash, SN​2 inversion check

References

• Selective Monobenzoylation of 1,2- and 1,3-Diols Catalyzed by Me2SnCl2 in Water Source: ACS Publications (The Journal of Organic Chemistry) URL:[Link]

• Bisphosphonate Prodrugs: Synthesis and in Vitro Evaluation of Novel Acyloxyalkyl Esters of Clodronic Acid Source: ACS Publications (Journal of Medicinal Chemistry) URL:[Link]

• Stereocontrolled Cyanohydrin Ether Synthesis through Chiral Brønsted Acid-Mediated Vinyl Ether Hydrocyanation Source: National Center for Biotechnology Information (PMC) / ACS Publications URL:[Link]

Application Note: Elucidating the Mass Spectrometry Fragmentation Pattern of 3-Hydroxypropyl Benzoate

Abstract

This application note provides a comprehensive guide to understanding the mass spectrometric fragmentation behavior of 3-hydroxypropyl benzoate. As a compound with applications in various chemical syntheses and as a potential metabolite or degradant, its unambiguous identification is critical. We delve into the characteristic fragmentation pathways under both Electron Ionization (EI) and Electrospray Ionization (ESI), offering a predictive framework for researchers. This guide presents detailed analytical protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), supported by visual diagrams and tabulated data to facilitate structural elucidation and method development for drug development professionals and analytical scientists.

Introduction

3-Hydroxypropyl benzoate (C₁₀H₁₂O₃, M.W.: 180.20 g/mol ) is an aromatic ester containing both a stable benzoyl moiety and a reactive primary alcohol functional group.[1][2] The analysis of such molecules is fundamental in fields ranging from metabolomics to materials science. Mass spectrometry serves as a powerful tool for this purpose, providing not only molecular weight information but also rich structural details through controlled fragmentation.[3] Understanding the specific fragmentation patterns is essential for distinguishing isomers and identifying unknowns in complex matrices.[4]

This document serves as a technical guide, explaining the causal mechanisms behind the fragmentation of 3-hydroxypropyl benzoate and providing robust, field-proven protocols for its analysis.

Compound Property	Value
IUPAC Name	3-hydroxypropyl benzoate
Molecular Formula	C₁₀H₁₂O₃
Molecular Weight	180.20 g/mol
CAS Number	6946-99-2

Principles of Fragmentation in Mass Spectrometry

The fragmentation of a molecule in a mass spectrometer is not random; it is a series of predictable unimolecular reactions governed by the stability of the resulting ions and neutral losses. The ionization technique used dictates the initial energy imparted to the molecule and, consequently, the extent and nature of fragmentation.

• Electron Ionization (EI): This is a high-energy "hard" ionization technique. A 70 eV electron beam bombards the molecule, causing the ejection of an electron to form a radical cation (M•⁺).[5] This high internal energy leads to extensive and often complex fragmentation, providing a detailed "fingerprint" of the molecule. The resulting patterns are highly reproducible and are ideal for library matching.

• Electrospray Ionization (ESI): This is a "soft" ionization technique that typically generates protonated molecules ([M+H]⁺) or other adducts (e.g., [M+Na]⁺).[6][7] It imparts minimal internal energy, often leaving the parent molecule intact. To induce fragmentation for structural analysis, Collision-Induced Dissociation (CID) is employed in a tandem mass spectrometer (MS/MS), where the selected precursor ion is fragmented through collisions with an inert gas.[8]

Predicted Fragmentation Pathway of 3-Hydroxypropyl Benzoate

The fragmentation of 3-hydroxypropyl benzoate is dominated by the stability of the benzoyl group and cleavages initiated by the ester and hydroxyl functionalities.

Electron Ionization (EI) Fragmentation

Under EI conditions, the molecular ion (M•⁺) at m/z 180 is expected to undergo several characteristic fragmentation reactions. The most common fragmentation pathways for benzoyl derivatives involve the formation of the highly stable benzoyl cation.[9]

• Formation of the Benzoyl Cation (m/z 105): The most prominent fragmentation is the cleavage of the C-O bond of the ester, leading to the formation of the benzoyl cation. This ion is resonance-stabilized and is often the base peak in the spectra of benzoyl esters.[9]

• Formation of the Phenyl Cation (m/z 77): The benzoyl cation (m/z 105) can subsequently lose a neutral carbon monoxide (CO) molecule (28 Da) to form the phenyl cation.[9]

• Cleavage adjacent to the Hydroxyl Group: Alpha-cleavage next to the terminal hydroxyl group can occur, though this is often less favorable than cleavages around the ester.

• Rearrangement and Neutral Loss: A potential pathway involves a rearrangement reaction where a hydrogen atom from the propyl chain is transferred to the benzoate moiety, followed by the neutral loss of propene oxide (C₃H₆O, 58 Da), resulting in a fragment ion corresponding to benzoic acid at m/z 122 .

Electrospray Ionization (ESI) Tandem MS (MS/MS) Fragmentation

In positive-ion ESI, 3-hydroxypropyl benzoate will primarily form the protonated molecule, [M+H]⁺, at m/z 181 . CID fragmentation of this precursor ion will likely proceed through the following pathways:

• Neutral Loss of Water (m/z 163): The protonated hydroxyl group can be easily lost as a neutral water molecule (H₂O, 18 Da), resulting in a fragment ion at m/z 163 .

• Formation of Protonated Benzoic Acid (m/z 123): A significant fragmentation pathway involves the neutral loss of propene (C₃H₆, 42 Da) from the ion at m/z 165 (not expected) or through a concerted mechanism from m/z 181 involving the loss of the C3H6O fragment (58 Da), leading to the formation of protonated benzoic acid at m/z 123 . This is a common fragmentation for esters with alkyl chains.

• Formation of the Benzoyl Cation (m/z 105): The neutral loss of the entire 3-hydroxypropan-1-ol side chain (C₃H₈O₂, 76 Da) from the protonated molecular ion (m/z 181) will generate the stable benzoyl cation at m/z 105 .

Visualizing the EI Fragmentation Pathway

The following diagram illustrates the primary fragmentation pathways for 3-hydroxypropyl benzoate under Electron Ionization.

Caption: Proposed EI fragmentation pathway of 3-hydroxypropyl benzoate.

Summary of Key Fragment Ions

Ionization	Precursor Ion (m/z)	Key Fragment Ion (m/z)	Proposed Structure/Fragment Lost
EI	180 ([M]•⁺)	122	[C₇H₆O₂]•⁺ (Benzoic acid ion)
105	[C₇H₅O]⁺ (Benzoyl cation)
77	[C₆H₅]⁺ (Phenyl cation)
ESI-MS/MS	181 ([M+H]⁺)	163	[M+H - H₂O]⁺
123	[C₇H₅O₂H]⁺ (Protonated benzoic acid)
105	[C₇H₅O]⁺ (Benzoyl cation)

Experimental Protocols

Accurate mass spectrometry data relies on well-defined experimental conditions.[10] The following are generalized but robust protocols for the analysis of 3-hydroxypropyl benzoate.

Protocol 1: GC-MS Analysis (for EI Fragmentation)

This method is suitable for volatile and thermally stable compounds like 3-hydroxypropyl benzoate.

• Sample Preparation:

  • Accurately weigh and dissolve the 3-hydroxypropyl benzoate standard in a high-purity solvent (e.g., ethyl acetate, methanol) to a concentration of 1 mg/mL.

  • Prepare a series of dilutions (e.g., 0.1, 1, 10, 100 µg/mL) using the same solvent.

  • For unknown samples, perform a suitable extraction (e.g., liquid-liquid extraction or solid-phase extraction) to isolate the analyte and minimize matrix interference.[11] Ensure the final extract is solvent-exchanged into a GC-compatible solvent.

• GC-MS Instrumentation & Parameters:

  • GC System: Agilent 8890 GC or equivalent.

  • Injector: Split/Splitless, operated in splitless mode at 250°C.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Oven Program:

    • Initial temperature: 80°C, hold for 1 minute.

    • Ramp: 15°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

  • MS System: Agilent 5977B MSD or equivalent.

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Mass Range: Scan from m/z 40 to 400.

• Data Acquisition & Analysis:

  • Inject 1 µL of the prepared sample.

  • Acquire the total ion chromatogram (TIC) and the mass spectrum for the peak corresponding to 3-hydroxypropyl benzoate.

  • Compare the acquired spectrum against a spectral library (e.g., NIST) and the predicted fragmentation pattern.

Protocol 2: LC-MS/MS Analysis (for ESI Fragmentation)

This method is ideal for complex matrices and when higher sensitivity is required.[9]

• Sample Preparation:

  • Prepare standards and sample extracts as described in the GC-MS protocol, using a mobile phase-compatible solvent (e.g., 50:50 methanol:water).

  • Filter all samples through a 0.22 µm syringe filter before injection to prevent clogging of the LC system.[10]

• LC-MS/MS Instrumentation & Parameters:

  • LC System: Waters ACQUITY UPLC or equivalent.

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • Start at 5% B.

    • Linear gradient to 95% B over 5 minutes.

    • Hold at 95% B for 2 minutes.

    • Return to 5% B and re-equilibrate for 3 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • MS System: Sciex Triple Quad 6500+ or equivalent.

  • Ion Source: Electrospray Ionization (ESI), positive mode.

  • IonSpray Voltage: +5500 V.

  • Source Temperature: 500°C.

  • Data Acquisition Mode:

    • Full Scan (Q1): Scan from m/z 100-250 to identify the [M+H]⁺ ion at m/z 181.

    • Product Ion Scan (MS/MS): Select m/z 181 as the precursor ion and scan for product ions (e.g., m/z 50-200) using optimized collision energy (e.g., 15-25 eV).

Conclusion

The mass spectrometric fragmentation of 3-hydroxypropyl benzoate is predictable and yields structurally significant ions. Under EI, the spectrum is characterized by the formation of the benzoyl cation (m/z 105) and the subsequent phenyl cation (m/z 77). Under ESI-MS/MS conditions, fragmentation of the protonated molecule (m/z 181) is dominated by the neutral loss of water and the formation of protonated benzoic acid (m/z 123). The protocols and fragmentation data presented in this application note provide a robust foundation for the confident identification and characterization of 3-hydroxypropyl benzoate in a variety of research and development settings.

References

• PubMed. (2023). Electron ionization fragmentation studies for a series of 4-methoxymethylene benzoate esters. Available at: [Link]

• ResearchGate. (n.d.). Comparison of Electron Ionization Fragmentation Pathways for Regioisomeric Ethoxy and Methoxymethyl Substituted Benzoate Esters. Available at: [Link]

• Tecan Group Ltd. (n.d.). How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. The Blog - Tecan. Available at: [Link]

• ResearchGate. (2023). Electron ionization fragmentation studies for a series of 4‐methoxymethylene benzoate esters. Available at: [Link]

• SpectraBase. (n.d.). (3-Hydroxy-1-methyl-propyl) benzoate. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Methodology for Accurate Mass Measurement of Small Molecules. Available at: [Link]

• SlideShare. (2013). Mass Spectrometry analysis of Small molecules. Available at: [Link]

• Biocompare. (2019). Prepping Small Molecules for Mass Spec. Available at: [Link]

• LCGC International. (n.d.). Quantifying Small Molecules by Mass Spectrometry. Available at: [Link]

• Chemsrc. (n.d.). methyl 4-(3-hydroxypropyl)benzoate. Available at: [Link]

• NIST. (n.d.). Benzoic acid, 3-hydroxypropyl ester. NIST Chemistry WebBook. Available at: [Link]

• NIST. (n.d.). Mass Spectrometry of Analytical Derivatives. 2. “Ortho” and “Para” Effects in. Available at: [Link]

• KEGG. (n.d.). KEGG COMPOUND: C00587. Available at: [Link]

• PubChem. (n.d.). Methyl 2-((3S)-3-(3-((1E)-2-(7-chloro-2-quinolinyl)ethenyl)phenyl)-3-hydroxypropyl)benzoate. Available at: [Link]

• MDPI. (2004). Electron-Induced (EI) Mass Fragmentation is Directed by Intra- molecular H-Bonding in Two Isomeric Benzodipyran Systems. Available at: [Link]

• NIST. (n.d.). Benzoic acid, 3-hydroxy-, methyl ester. NIST Chemistry WebBook. Available at: [Link]

• NIST. (n.d.). Benzoic acid, 3-hydroxy-. NIST Chemistry WebBook. Available at: [Link]

• NIST. (n.d.). Benzoic acid, 3-hydroxy-. NIST Chemistry WebBook. Available at: [Link]

• NIST. (n.d.). Ethyl 3-hydroxybenzoate. NIST Chemistry WebBook. Available at: [Link]

• ResearchGate. (n.d.). Neutral losses of sodium benzoate and benzoic acid in the fragmentation of the [M + Na] + ions of methoxyfenozide and tebufenozide via intramolecular rearrangement in electrospray ionization tandem mass spectrometry. Available at: [Link]_

• Universidad de Guanajuato. (n.d.). Fragmentation mechanisms in mass spectrometry. Available at: [Link]

• ResearchGate. (n.d.). Gas-phase fragmentation study of novel synthetic 1,5-benzodiazepine derivatives using electrospray ionization tandem mass spectrometry. Available at: [Link]

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Application Note: Advanced Extraction Techniques for 3-Hydroxypropyl Benzoate from Biological Matrices

Target Audience: Analytical Chemists, Pharmacokineticists, and Drug Development Scientists Matrix Types: Plasma, Serum, and Cell Homogenates (e.g., Caco-2) Analyte: 3-Hydroxypropyl Benzoate (3-HPB)

Mechanistic Context: The Challenge of Ester Instability

3-Hydroxypropyl benzoate (3-HPB) is a critical intermediate and model compound frequently analyzed during the pharmacokinetic profiling of propylene glycol-linked prodrugs [1]. In biological matrices such as Caco-2 cell homogenates or human plasma, prodrugs are sequentially hydrolyzed by enzymes like valacyclovirase and carboxylesterases.

The primary analytical challenge in quantifying 3-HPB is its inherent chemical and enzymatic instability. The ester bond in 3-HPB is highly susceptible to rapid cleavage by ubiquitous carboxylesterases, yielding benzoic acid and 1,3-propanediol. Therefore, any extraction protocol must not only isolate the analyte but immediately and irreversibly quench enzymatic activity at the moment of sample collection.

Enzymatic hydrolysis pathway of prodrugs and stabilization of 3-HPB via acidic quenching.

Comparative Extraction Strategies

The choice of extraction technique depends on the required sensitivity (LC-UV vs. LC-MS/MS) and the complexity of the matrix. Below is a quantitative comparison of three validated approaches for 3-HPB isolation.

Extraction Method	Primary Mechanism	Average Recovery (%)	Matrix Effect	Processing Time	Best Use Case
Protein Precipitation (PPT)	Physical denaturation via organic solvent & pH shift	85 – 92%	High (Ion suppression)	~20 mins	High-throughput screening; LC-UV
Liquid-Liquid Extraction (LLE)	Partitioning based on lipophilicity	75 – 82%	Low	~45 mins	Complex plasma samples; LC-MS/MS
Solid-Phase Extraction (SPE)	Hydrophobic retention on C18 stationary phase	> 90%	Very Low	~60 mins	Trace-level quantification

Experimental Protocols & Causality

Protocol A: Rapid Protein Precipitation (PPT) for Cell Homogenates

This method is optimized for in vitro half-life and stability assays (e.g., Caco-2 homogenates) where rapid throughput is prioritized [1].

• Aliquot & Quench: Transfer 100 µL of the biological sample into a pre-chilled microcentrifuge tube. Immediately add 300 µL of ice-cold Acetonitrile (ACN) containing 0.1% Trifluoroacetic Acid (TFA).

  • Causality: The ACN disrupts the hydration shell of proteins, causing them to precipitate and physically removing enzymes from the solution. The 0.1% TFA lowers the pH below the optimal functional range of carboxylesterases, instantly denaturing them. The 0 °C temperature thermodynamically stalls any residual enzymatic kinetics during the brief mixing phase.

• Vortexing: Vortex vigorously for 30 seconds to ensure complete mixing and uniform precipitation.

• Centrifugation: Spin the samples at 10,000 rpm at 4 °C for 15 minutes.

  • Causality: High-speed centrifugation compacts the denatured protein pellet. Maintaining 4 °C is critical because rotor friction generates heat, which could otherwise re-activate trace enzymes or cause thermal degradation of 3-HPB.

• Filtration: Transfer the supernatant through a 0.45 µm polypropylene filter directly into an HPLC vial.

Protocol B: Liquid-Liquid Extraction (LLE) for Plasma

LLE is preferred when matrix effects (e.g., phospholipids in plasma) cause unacceptable ion suppression in LC-MS/MS.

• Pre-Quenching: To 200 µL of plasma, add 20 µL of 1% aqueous TFA and vortex.

  • Causality: Unlike PPT, LLE does not immediately precipitate proteins. Pre-quenching with aqueous acid is mandatory to halt esterase activity before the organic solvent is introduced.

• Solvent Partitioning: Add 1.0 mL of Chloroform (or a 1:1 mixture of Ethyl Acetate:Hexane). Vortex vigorously for 2 minutes.

  • Causality: 3-HPB is moderately lipophilic. Chloroform provides excellent partitioning for the ester while leaving polar matrix components and denatured proteins in the aqueous layer.

• Phase Separation: Centrifuge at 5,000 rpm for 10 minutes.

• Recovery & Reconstitution: Carefully transfer the lower organic layer (if using Chloroform) to a clean glass tube. Evaporate to dryness under a gentle stream of nitrogen at room temperature, then reconstitute in 100 µL of mobile phase.

Comparative extraction workflows for isolating 3-HPB from biological matrices.

Self-Validating System: Analytical Quality Control

To ensure the integrity of the extraction, this protocol must be executed as a self-validating system. A stable isotope-labeled internal standard (SIL-IS), such as 3-HPB-d5 (or a structural analog like ethyl benzoate if SIL is unavailable), must be spiked into the biological matrix prior to the addition of the quenching agent.

Diagnostic Troubleshooting Logic:

• Scenario 1: IS recovery is <50%, but the 3-HPB/IS area ratio is consistent across replicates.

  • Action: Optimize the organic solvent ratio or increase centrifugation time to break emulsions.

• Scenario 2: IS recovery is >85%, but the absolute peak area of 3-HPB decreases over time in the autosampler.

  • Action: Increase the TFA concentration during the initial quench step (e.g., from 0.1% to 0.2%) and ensure all solvents are strictly maintained at 0 °C.

References

• Gupta G., Gupta S.V., Lee K.D., Amidon G.L. Chemical and enzymatic stability of amino acid prodrugs containing methoxy, ethoxy and propylene glycol linkers. Molecular Pharmaceutics. 2009;6(5):1604–1611. URL:[Link]

Application Notes &amp; Protocols: Leveraging 3-Hydroxypropyl Benzoate in Targeted Drug Delivery Systems

Prepared by: Gemini, Senior Application Scientist

Introduction: The Untapped Potential of Phenolic Scaffolds in Precision Medicine

Phenolic compounds are a cornerstone of interest in pharmaceutical sciences, demonstrating a wide spectrum of biological activities, including antioxidant, anti-inflammatory, and anticancer effects.[1][2] However, their clinical translation is often hampered by challenges such as poor aqueous solubility, low bioavailability, and rapid metabolism, which limit their therapeutic efficacy.[2][3] Advanced drug delivery systems, particularly at the nanoscale, offer a promising avenue to overcome these limitations.[1][2][4] By encapsulating or conjugating these phenolic moieties, we can enhance their stability, control their release, and, most importantly, direct them to specific pathological sites, thereby maximizing their therapeutic impact while minimizing off-target effects.[1][2]

This guide focuses on the prospective application of 3-hydroxypropyl benzoate , a phenolic compound, as a versatile component in the design and fabrication of targeted drug delivery systems. While direct literature on this specific application is emerging, its structural features—a hydroxyl group amenable to conjugation and a benzoate core—present a compelling rationale for its use as a linker, a structural component of a polymer-drug conjugate, or as a building block for nanocarriers. We will explore its potential by drawing upon established principles of phenolic compound delivery and providing detailed, adaptable protocols for its synthesis, modification, and incorporation into advanced drug delivery platforms.

Physicochemical Properties of 3-Hydroxypropyl Benzoate

A thorough understanding of the physicochemical properties of 3-hydroxypropyl benzoate is fundamental to designing effective drug delivery systems.

Property	Value	Source
Molecular Formula	C₁₀H₁₂O₃	[5]
Molecular Weight	180.203 g/mol	[5]
Structure
Key Functional Groups	- Phenolic hydroxyl (-OH) - Ester (-COO-) - Propyl chain
Predicted Solubility	Low in water, soluble in organic solvents	Inferred from structure

The presence of both a hydrophilic hydroxyl group and a more lipophilic benzoate structure gives 3-hydroxypropyl benzoate an amphiphilic character that can be exploited in nanoparticle formulation. The terminal hydroxyl group is a prime site for chemical modification, allowing for the attachment of drugs, targeting ligands, or polymers.

Part 1: Synthesis and Functionalization of 3-Hydroxypropyl Benzoate Derivatives

The true potential of 3-hydroxypropyl benzoate in targeted drug delivery is unlocked through its chemical modification. The hydroxyl group serves as a handle for introducing functionalities that can either be the drug itself (forming a prodrug), a linker to a therapeutic agent, or a point of polymerization.

Protocol 1.1: Esterification of 3-Hydroxypropyl Benzoate with a Model Carboxylic Acid-Containing Drug

This protocol details the synthesis of a drug-linker conjugate through an ester bond, a common strategy for creating prodrugs that can be cleaved by esterases within the body. We will use a generic carboxylic acid-containing drug (Drug-COOH) as an example.

Causality: The ester linkage is chosen for its potential for controlled release. Esterases, which are abundant in the body, can hydrolyze this bond, releasing the active drug at the target site. The choice of coupling agents, DCC and DMAP, is standard for efficient esterification under mild conditions.[6]

Workflow Diagram:

Caption: Esterification workflow for conjugating a drug to 3-hydroxypropyl benzoate.

Step-by-Step Protocol:

• Preparation: In a round-bottom flask, dissolve 3-hydroxypropyl benzoate (1 eq.) and the carboxylic acid-containing drug (1.1 eq.) in anhydrous dichloromethane (DCM). Add 4-dimethylaminopyridine (DMAP) (0.1 eq.) as a catalyst.

• Reaction Initiation: Stir the mixture under an inert atmosphere (e.g., nitrogen or argon) and cool to 0°C in an ice bath.

• Coupling Agent Addition: Dissolve N,N'-dicyclohexylcarbodiimide (DCC) (1.2 eq.) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture. A white precipitate (dicyclohexylurea, DCU) will form.

• Reaction Progression: Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, filter off the DCU precipitate. Wash the filtrate sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

• Characterization: Confirm the structure and purity of the final conjugate using ¹H NMR, ¹³C NMR, Mass Spectrometry, and HPLC.

Part 2: Formulation of 3-Hydroxypropyl Benzoate-Based Nanocarriers

The properties of 3-hydroxypropyl benzoate and its derivatives can be harnessed to formulate various types of nanocarriers for targeted drug delivery. We will focus on two prominent examples: polymeric nanoparticles and liposomes.

Protocol 2.1: Preparation of Polymeric Nanoparticles using a 3-HPB-Polymer Conjugate

In this approach, a 3-hydroxypropyl benzoate derivative is incorporated into a biodegradable polymer backbone, such as poly(lactic-co-glycolic acid) (PLGA), which then self-assembles into nanoparticles encapsulating a therapeutic agent.

Causality: PLGA is a well-established, FDA-approved biodegradable polymer for drug delivery.[1] By creating a PLGA-3-HPB conjugate, we can potentially modify the drug release profile and enhance drug loading, especially for hydrophobic drugs that have an affinity for the benzoate moiety. The nanoprecipitation method is a simple and reproducible technique for forming nanoparticles.

Workflow Diagram:

Caption: Nanoprecipitation workflow for formulating drug-loaded polymeric nanoparticles.

Step-by-Step Protocol:

• Organic Phase Preparation: Dissolve the synthesized PLGA-3-HPB conjugate and the hydrophobic drug in a water-miscible organic solvent like acetone.

• Aqueous Phase Preparation: Prepare an aqueous solution containing a surfactant, such as polyvinyl alcohol (PVA), to stabilize the nanoparticles.

• Nanoprecipitation: Add the organic phase dropwise into the aqueous phase under vigorous stirring. The polymer will precipitate as the solvent diffuses, forming nanoparticles and encapsulating the drug.

• Solvent Evaporation: Continue stirring the suspension for several hours in a fume hood to allow for the complete evaporation of the organic solvent.

• Purification: Collect the nanoparticles by ultracentrifugation. Discard the supernatant, which contains the free drug and excess surfactant.

• Washing: Resuspend the nanoparticle pellet in deionized water and centrifuge again. Repeat this washing step 2-3 times to remove any residual impurities.

• Storage: The purified nanoparticles can be resuspended in a suitable buffer or lyophilized for long-term storage.

Part 3: Characterization and Validation of the Drug Delivery System

Rigorous characterization is essential to ensure the quality, efficacy, and safety of the formulated drug delivery system.

Self-Validating System: The protocols below are designed to be self-validating. For instance, if the particle size is too large or the encapsulation efficiency is too low, it points to a need to adjust formulation parameters like the polymer concentration, stirring speed, or surfactant concentration.

Table of Key Characterization Parameters

Parameter	Method	Purpose
Particle Size & Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	To determine the average size and size distribution of the nanoparticles. A narrow PDI is desirable for uniform biodistribution.
Zeta Potential	Laser Doppler Velocimetry	To measure the surface charge of the nanoparticles. A sufficiently high positive or negative zeta potential indicates good colloidal stability.
Morphology	Transmission Electron Microscopy (TEM) / Scanning Electron Microscopy (SEM)	To visualize the shape and surface characteristics of the nanoparticles.
Drug Loading & Encapsulation Efficiency (%EE)	UV-Vis Spectroscopy or HPLC	To quantify the amount of drug encapsulated within the nanoparticles. %EE = (Mass of drug in nanoparticles / Initial mass of drug) x 100.
In Vitro Drug Release	Dialysis Method	To study the release kinetics of the drug from the nanoparticles over time in a simulated physiological environment (e.g., PBS at pH 7.4).

Part 4: Biocompatibility and Safety Considerations

The use of any new excipient in a drug delivery system necessitates a thorough evaluation of its safety and biocompatibility. While 3-hydroxypropyl benzoate itself does not have extensive toxicological data, we can draw inferences from related compounds like propylparaben.

Propylparaben is a widely used preservative and is structurally similar to 3-hydroxypropyl benzoate. It is generally recognized as safe (GRAS) for use in food and cosmetics at low concentrations.[7] However, some studies have raised concerns about its potential endocrine-disrupting effects and cytotoxicity at higher concentrations.[8][9] Propylparaben is known to be rapidly metabolized in the body into para-hydroxybenzoic acid (PHBA), which is less toxic and quickly excreted.[7][8]

Logical Framework for Safety Assessment:

Caption: A logical workflow for assessing the biocompatibility of 3-HPB-based nanocarriers.

It is crucial to conduct rigorous in vitro and in vivo toxicological studies on the final nanoparticle formulation. The encapsulation of 3-hydroxypropyl benzoate derivatives within a polymer matrix may significantly alter its toxicological profile, potentially reducing its systemic exposure and mitigating risks.

Conclusion and Future Directions

3-hydroxypropyl benzoate presents a promising, yet underexplored, platform for the development of targeted drug delivery systems. Its versatile chemical structure allows for straightforward modification and incorporation into a variety of nanocarrier systems. The protocols and frameworks provided in this guide offer a starting point for researchers to explore its potential. Future work should focus on synthesizing a library of 3-HPB-drug conjugates and 3-HPB-polymer systems, followed by comprehensive characterization and biological evaluation. By systematically investigating its properties and performance, the scientific community can unlock the full potential of this phenolic scaffold in the advancement of precision medicine.

References

• Advances in Intestinal-Targeted Release of Phenolic Compounds. (2025). MDPI.
• Micro- and nanocarriers for improving therapeutic effects of phenolic compounds: An up-to-date perspective. (n.d.). Micro and Nano Bio Aspects.
• Targeted Delivery Strategies for Hydrophilic Phytochemicals. (2025). MDPI.
• Nano-Based Drug Delivery of Polyphenolic Compounds for Cancer Treatment: Progress, Opportunities, and Challenges. (n.d.). PMC.
• Polyphenolic phytosomes for targeted drug delivery. (2025).
• 3-hydroxypropyl benzo
• Safety and Toxicity Assessment of Parabens in Pharmaceutical and Food Products. (n.d.). Dandle•LION Medical.
• Propylparaben Induces Reproductive Toxicity in Human Extravillous Trophoblast Cells via Apoptosis and Cell Cycle P
• PROPYLPARABEN (CAS #94-13-3) GREENSCREEN® FOR SAFER CHEMICALS (GREENSCREEN®) ASSESSMENT. (2023). ToxServices LLC.
• SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NOVEL 3- HYDROXY BENZOIC ACID HYBRID DERIVATIVES [PART II]. (2019). Rasayan Journal of Chemistry.

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Application Notes &amp; Protocols: Formulation Guidelines for 3-Hydroxypropyl Benzoate in Topical Solutions

Abstract

This document provides comprehensive technical guidance for researchers, scientists, and drug development professionals on the formulation of 3-hydroxypropyl benzoate in topical solutions. The narrative emphasizes the causality behind experimental choices, moving from fundamental pre-formulation analysis to the development of stable, pharmaceutically elegant prototypes. Protocols are detailed to be self-validating, supported by scientific rationale and authoritative citations. Key sections cover physicochemical characterization, systematic solvent screening, the development of a prototype solution, and robust quality control methodologies, including a stability-indicating HPLC assay.

Section 1: Pre-Formulation Studies: The Molecular Foundation

A thorough understanding of the physicochemical properties of an active pharmaceutical ingredient (API) is the cornerstone of rational formulation design. For 3-hydroxypropyl benzoate, key parameters dictate its behavior in solution, influencing everything from solvent selection to long-term stability.

Physicochemical Characterization of 3-Hydroxypropyl Benzoate

3-Hydroxypropyl benzoate is an aromatic ester. Its structure, containing a phenyl ring, an ester linkage, and a terminal hydroxyl group, confers both lipophilic and hydrophilic characteristics, which presents a distinct formulation challenge. The critical properties are summarized below.

Property	Value / Observation	Formulation Implication
CAS Number	6946-99-2[1][2][3]	Unique identifier for sourcing and regulatory documentation.
Molecular Formula	C₁₀H₁₂O₃[1][2]	-
Molecular Weight	180.20 g/mol [2]	Essential for all molar and percentage-based calculations.
Appearance	White to off-white crystalline powder (Predicted)	Visual identifier for raw material quality control.
Solubility	Poor aqueous solubility (Predicted). Soluble in organic solvents.	Dictates the necessity of a non-aqueous or co-solvent vehicle system. Direct formulation in aqueous buffers is not feasible.
pKa (Predicted)	~8.5-9.5 (for the terminal -OH group)	The terminal hydroxyl group is weakly acidic. At physiological skin pH (4.5-6.0), the molecule will be non-ionized, which is optimal for skin penetration.
LogP (Predicted)	~1.5 - 2.5	Indicates moderate lipophilicity, suggesting good potential for partitioning into the stratum corneum.
Chemical Stability	Susceptible to ester hydrolysis at pH extremes (<3 or >8).	The formulation pH must be tightly controlled within a neutral to slightly acidic range (pH 4.0-6.5) to ensure shelf-life stability.[4]

Protocol: Systematic Solubility Assessment

The primary obstacle in formulating 3-hydroxypropyl benzoate is its limited aqueous solubility. A systematic screening of pharmaceutically acceptable solvents is a mandatory first step.

Objective: To determine the saturation solubility of 3-hydroxypropyl benzoate in a panel of common topical solvents to identify a suitable vehicle system.

Methodology:

• Solvent Selection: Choose a range of solvents with varying polarities, including glycols, esters, and alcohols commonly used in topical formulations.

• Sample Preparation: Accurately weigh 500 mg of 3-hydroxypropyl benzoate into separate 5 mL glass vials.

• Solvent Addition: Add 1.0 mL of a selected solvent to each vial.

• Equilibration: Seal the vials and place them on a rotating mixer or orbital shaker at a controlled temperature (25°C ± 1°C) for 24 hours to ensure equilibrium is reached.

• Observation: After 24 hours, visually inspect the vials for undissolved material.

• Quantification: If undissolved solid remains, centrifuge the vials at 5000 rpm for 15 minutes. Carefully collect an aliquot of the supernatant, dilute it with a suitable solvent (e.g., methanol), and quantify the concentration using a pre-validated HPLC method (see Section 3.1).

• Data Reporting: Express solubility in mg/mL.

Workflow for Solubility Screening

Caption: Workflow for determining 3-hydroxypropyl benzoate solubility.

Section 2: Formulation Development of a Topical Solution

Based on the pre-formulation data, a stable and effective topical solution can be developed. The rationale for each excipient is critical for creating a robust formulation.

Excipient Selection Rationale

Excipient Class	Example(s)	Rationale & Justification
Primary Solvent / Vehicle	Propylene Glycol (PG), Polyethylene Glycol 400 (PEG 400)	These glycols are excellent solubilizers for moderately lipophilic compounds. PG also acts as a humectant and penetration enhancer, improving API delivery into the skin.[5]
Co-Solvent	Ethanol (Dehydrated Alcohol, USP)	Used at 10-30%, ethanol can significantly increase the solvent capacity of the vehicle and provides a fast-drying, cosmetically elegant feel. Its volatility can also enhance penetration.
pH Modifier / Buffer System	Citric Acid / Sodium Citrate	A buffer system is essential to maintain the pH in the optimal range of 4.0-6.5. This range is compatible with the skin's acid mantle and prevents the base-catalyzed hydrolysis of the ester linkage in 3-hydroxypropyl benzoate.[4]
Antioxidant	Butylated Hydroxytoluene (BHT), Tocopherol (Vitamin E)	While not always necessary, an antioxidant can be included as a safeguard against potential oxidative degradation of the API or vehicle components, especially in formulations containing PEGs.[6]
Penetration Enhancer	Dimethyl Isosorbide (DMI)	DMI is a high-purity solvent and carrier that can enhance the penetration of active ingredients into the epidermis. Its inclusion can improve the bioavailability of 3-hydroxypropyl benzoate.

Protocol: Preparation of a Prototypical 1% (w/w) Topical Solution

Objective: To manufacture a 100 g batch of a 1% 3-hydroxypropyl benzoate topical solution.

Sample Formulation:

Ingredient	Function	% (w/w)
3-Hydroxypropyl Benzoate	Active Ingredient	1.00
Propylene Glycol	Primary Solvent	60.00
Ethanol (95%)	Co-Solvent	20.00
Dimethyl Isosorbide	Penetration Enhancer	10.00
Deionized Water	Diluent	8.90
Citric Acid (Anhydrous)	pH Modifier	0.05
Sodium Citrate (Dihydrate)	pH Modifier	0.05
TOTAL	100.00

Manufacturing Procedure:

• Buffer Preparation: In a secondary vessel, dissolve the citric acid and sodium citrate in the deionized water.

• API Solubilization: In the main manufacturing vessel, add the propylene glycol and dimethyl isosorbide. Begin mixing with a propeller mixer at low speed (150-250 rpm).

• Active Addition: Slowly add the 3-hydroxypropyl benzoate powder to the vortex and continue mixing until fully dissolved. A slight warming of the vessel (to 40°C) may be used to expedite dissolution, but avoid excessive heat.

• Co-Solvent Addition: Once the API is dissolved, slowly add the ethanol to the main vessel. Mix until the solution is uniform.

• pH Adjustment & Final Volume: Add the buffer solution from step 1 to the main vessel.

• Final Mixing: Continue mixing for 15 minutes to ensure complete homogeneity.

• Quality Control: Perform final checks for appearance (should be a clear, colorless solution), pH (target: 5.5 ± 0.5), and assay of 3-hydroxypropyl benzoate.

Manufacturing Process Flow Diagram

Caption: Step-wise manufacturing flow for the prototype solution.

Section 3: Stability and Quality Control

A robust analytical method is required to ensure the potency and stability of the formulation throughout its shelf life. A stability-indicating HPLC method is the gold standard for this purpose.

Stability-Indicating Assay: RP-HPLC Method

This method is designed to separate the active ingredient, 3-hydroxypropyl benzoate, from potential degradation products and formulation excipients. High-performance liquid chromatography (HPLC) is the preferred technique for this analysis.[7]

Protocol for Quantification:

• Standard Preparation: Prepare a stock solution of 3-hydroxypropyl benzoate reference standard at 1.0 mg/mL in methanol. Create a series of working standards (e.g., 5-100 µg/mL) by diluting the stock solution with the mobile phase.

• Sample Preparation: Accurately weigh an amount of the topical solution equivalent to 10 mg of 3-hydroxypropyl benzoate into a 100 mL volumetric flask. Dilute to volume with methanol. This creates a 100 µg/mL theoretical concentration. Further dilute as needed to fall within the calibration curve range. Filter through a 0.45 µm syringe filter before injection.[8][9]

• Chromatography: Perform the analysis using the conditions outlined in the table below.

• Quantification: Calculate the concentration of 3-hydroxypropyl benzoate in the sample by comparing its peak area to the calibration curve generated from the working standards.

Optimized Chromatographic Conditions:

Parameter	Condition
Instrument	HPLC with UV/Vis or Diode Array Detector
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	Acetonitrile : (Water + 0.1% Phosphoric Acid) (60:40 v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection Wavelength	256 nm[8]
Run Time	10 minutes

Protocol: Accelerated Stability Study

Accelerated stability studies, where the product is stressed at elevated temperatures, are used to predict long-term shelf life and identify potential stability issues quickly.[10][11]

Methodology:

• Packaging: Fill the final formulation into inert, sealed containers (e.g., glass or lined aluminum) representative of the final product packaging.

• Storage Conditions: Place samples in stability chambers maintained at:

  • Accelerated: 45°C ± 2°C

  • Control: 25°C ± 2°C

• Testing Schedule: Pull samples at initial (T=0), 1-month, 2-month, and 3-month time points.

• Analysis: At each time point, analyze the samples for the following parameters:

  • Appearance: Color, clarity, and presence of precipitate.

  • pH: Measure using a calibrated pH meter.

  • Assay: Quantify the concentration of 3-hydroxypropyl benzoate using the HPLC method in Section 3.1. The acceptance criterion is typically 90.0% - 110.0% of the label claim.

  • Purity: Examine chromatograms for the presence of any new peaks, which may indicate degradation products.

Stability Testing Workflow

Caption: Decision workflow for a 3-month accelerated stability study.

Section 4: Safety Considerations

While no specific safety data sheet for 3-hydroxypropyl benzoate is widely available, data from structurally similar compounds, such as propyl 4-hydroxybenzoate (propylparaben), must be considered. These compounds can cause skin and eye irritation and may cause allergic skin reactions in sensitive individuals.[12][13][14]

Core Requirements:

• Irritation Potential: Any final formulation must undergo dermatological safety testing, including patch testing, to assess its potential for skin irritation and sensitization.

• Use Concentration: The concentration of 3-hydroxypropyl benzoate should be kept to the minimum effective level to mitigate potential adverse reactions.

• Regulatory Compliance: Ensure all excipients comply with regional regulatory standards (e.g., FDA Inactive Ingredient Database, European Pharmacopoeia).

References

• Vertex AI Search. (2025, May 20). 3-hydroxypropyl benzoate - 6946-99-2, C10H12O3, density, melting point, boiling point, structural formula, synthesis.
• TCI EUROPE N.V. SAFETY DATA SHEET: Propyl 4-Hydroxybenzoate.
• SEPPIC. (2026, March 19). Robust stability for high amounts of solvents and oils in topical formulations.
• ChemicalBook. methyl 4-(3-hydroxypropyl)benzoate CAS#: 15403-22-2.
• Fisher Scientific. (2025, December 18). SAFETY DATA SHEET: Propyl 4-hydroxybenzoate.
• Taiwan Food and Drug Administration. Method of Test for Preservatives in Cosmetics.
• PubChem. Methyl 2-((3S)-3-(3-((1E)-2-(7-chloro-2-quinolinyl)ethenyl)phenyl)-3-hydroxypropyl)benzoate.
• ChemicalBook. (2025, July 14). Methyl [E]-2-[3-(S)-[3-[2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]-3-hydroxypropyl]benzoate.
• Niazi, S. K., & Alam, S. M. (1989). Stability of benzoyl peroxide in aromatic ester-containing topical formulations. Journal of Pharmacy and Pharmacology, 41(7), 507-509.
• Merck Millipore. SAFETY DATA SHEET.
• BenchChem. (2025). High-Performance Liquid Chromatography (HPLC) Method for the Determination of Methyl 2-(3-hydroxyphenyl)benzoate.
• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 3-Hydroxybenzoic Acid, 99%.
• Grégoire, S., et al. (2019, February 4). Solubility of cosmetics ingredients in 6 different solvents and applicability to skin bioavailability assays. ResearchGate.
• Various Authors. (2024, February 29). A Review on: Validated Analytical Methods for Determining Preservative Content in Different Dosage Forms. ResearchGate.
• Chemos GmbH & Co. KG. Safety Data Sheet: propyl 3,4,5-trihydroxybenzoate.
• Pharmaffiliates. CAS No : 181139-72-0 | Product Name : Methyl (S,E)-2-(3-(3-(2-(7-chloroquinolin-2-yl)vinyl)phenyl)-3-hydroxypropyl)benzoate.
• Sigma-Aldrich. Methyl 3-(3-hydroxyprop-1-yn-1-yl)benzoate.
• Appchem. methyl 2-(3-hydroxypropyl)benzoate | 106515-76-8.
• Aldlab-chemicals. 3-hydroxypropyl benzoate.
• Manchester Organics. 3-Hydroxypropyl benzoate | 6946-99-2.
• MedCrave online. (2015, January 27). Stability of cosmetic formulations containing UV filters and preservatives, based on physical and chemical parameters.
• t-utile. (2023, June 21). Propyl-p-hydroxybenzoate - Descrizione.
• The Good Scents Company. propyl paraben, 94-13-3.
• ChemicalBook. 181139-72-0(methyl 2-[(s)-3-{(e)-3-[2-(7-chloro-2-quinolyl)vinyl]phenyl}-3-hydroxypropyl]benzoate).
• Tchekalarova, J. D., & Pechlivanov, D. M. (2014). Analytical Methods Used for the Detection and Quantification of Benzodiazepines. PMC.
• Google Patents. (2017, August 15). US9730953B2 - Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compound.
• Ferreira, S., et al. (2021, June 11). Characterization and Stability of a Formulation Containing Antioxidants-Enriched Castanea sativa Shells Extract. MDPI.
• Semantic Scholar. (2015, January 27). Stability of Cosmetic Formulations Containing UV Filters and Preservatives, Based on Physical and Chemical Parameters.
• Sirisha, V., et al. (2013, February 14). Analytical Method Development and Validation for Quantitative Estimation of Rizatriptan Benzoate. OMICS International.

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Technical Notes & Optimization

Advanced purification techniques for crude 3-hydroxypropyl benzoate

Technical Support Center: Advanced Purification of Crude 3-Hydroxypropyl Benzoate

Overview Welcome to the Technical Support Center for the isolation and purification of 3-hydroxypropyl benzoate (CAS: 6946-99-2). This monoester is a critical intermediate in pharmaceutical synthesis, prodrug development, and polymer chemistry ()[1]. Because it is typically synthesized via the esterification of benzoic acid and 1,3-propanediol, the crude reaction mixture often contains unreacted starting materials and over-esterified byproducts. As a Senior Application Scientist, I have designed this guide to provide you with field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help you achieve >99% purity.

Part 1: Troubleshooting Guides & FAQs

Q1: Why do I consistently see 1,3-propylene glycol dibenzoate (diester) in my final product, and how can I separate it? Causality & Insight: The diester forms via over-esterification. Because 1,3-propanediol possesses two primary hydroxyl groups of equal reactivity, the target monoester (3-hydroxypropyl benzoate) competes with the unreacted diol for the remaining benzoic acid in the reaction matrix. Separation Strategy: The diester lacks a free hydroxyl group, making it significantly more lipophilic than the monoester. Flash column chromatography using a moderate polarity solvent system (e.g., 30–40% Ethyl Acetate in Hexanes) easily resolves the two ()[2]. The diester elutes rapidly, while the target monoester is retained longer due to hydrogen bonding between its free hydroxyl group and the silica stationary phase.

Q2: My crude mixture contains unreacted benzoic acid. What is the most efficient way to remove it without hydrolyzing the ester? Causality & Insight: Acidic residues are common if the reaction does not reach 100% conversion. Using strong bases (like NaOH) to neutralize the acid will inadvertently cause base-catalyzed hydrolysis (saponification) of your newly formed ester bond. Separation Strategy: Perform a mild liquid-liquid extraction using saturated aqueous sodium bicarbonate (NaHCO₃). The bicarbonate anion is basic enough to deprotonate benzoic acid (pKa ~4.2) into water-soluble sodium benzoate, but too weak to cleave the ester bond.

Q3: I am experiencing stubborn emulsions during the aqueous washing steps. How do I break them? Causality & Insight: 3-Hydroxypropyl benzoate has both a lipophilic aromatic ring and a hydrophilic hydroxyl tail, allowing it to act as a weak surfactant. Vigorous shaking with water creates a stable micro-emulsion of organic droplets suspended in the aqueous phase. Separation Strategy: Prevent emulsions by using gentle inversion rather than vigorous shaking. If an emulsion forms, add saturated aqueous sodium chloride (brine). The high ionic strength of the brine increases the density of the aqueous layer and "salts out" the organic molecules, forcing the phases to separate cleanly.

Q4: Can I use vacuum distillation instead of chromatography to purify 3-hydroxypropyl benzoate? Causality & Insight: While possible, it is highly risky. 3-Hydroxypropyl benzoate is isolated as a viscous, pale-yellow oil at room temperature[2]. Standard distillation requires excessive heat, which can trigger thermal degradation or intermolecular transesterification (forming the diester and free diol). If distillation is mandatory, you must use high-vacuum short-path distillation or wiped-film evaporation (< 0.1 Torr) to drastically lower the boiling point and minimize thermal residence time.

Part 2: Quantitative Data Summaries

Table 1: Physicochemical Properties & Chromatographic Data for Crude Mixture Components

Compound	Role in Synthesis	Approx. Rf (40% EtOAc/Hexanes)	Physical State (RT)	Primary Removal Strategy
1,3-Propanediol	Starting Material	0.00 (Baseline)	Viscous Liquid	Aqueous/Brine Extraction
Benzoic Acid	Starting Material	0.05 - 0.15 (Streaks)	Solid	Sat. NaHCO₃ Extraction
3-Hydroxypropyl Benzoate	Target Product	0.25 - 0.35	Pale-Yellow Oil	Target Fraction (Chromatography)
1,3-Propylene Glycol Dibenzoate	Byproduct (Diester)	0.65 - 0.80	Oil / Low-melting Solid	Early Fraction (Chromatography)

Part 3: Self-Validating Experimental Protocols

Protocol A: Mild Aqueous Workup (Liquid-Liquid Extraction)

Objective: Remove unreacted benzoic acid, 1,3-propanediol, and water-soluble catalysts prior to chromatography.

• Dilution: Dissolve the crude reaction mixture in an organic solvent with low water solubility (e.g., Ethyl Acetate, 10 mL per gram of crude).

• Acid Neutralization: Transfer to a separatory funnel. Add an equal volume of saturated aqueous NaHCO₃. Crucial Step: Vent the funnel frequently, as the neutralization of benzoic acid releases CO₂ gas.

• Diol Removal: Separate the organic layer and wash it with an equal volume of distilled water, followed by an equal volume of saturated brine. This removes residual 1,3-propanediol and dehydrates the organic layer.

• Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄ for 15 minutes. Filter the drying agent and concentrate the filtrate under reduced pressure. Self-Validation Check: Spot the concentrated organic layer on a TLC plate alongside a benzoic acid standard. Elute with 30% EtOAc/Hexanes. The absence of a UV-active streak near the baseline confirms complete acid removal.

Protocol B: Flash Column Chromatography

Objective: Isolate pure 3-hydroxypropyl benzoate from the diester byproduct. This method is based on the rapid chromatographic techniques established by Still et al. ()[3].

• Column Preparation: Pack a glass chromatography column with silica gel (230–400 mesh) using Hexanes as the slurry solvent.

• Sample Loading: Dissolve the concentrated crude oil from Protocol A in a minimum volume of dichloromethane (DCM) or the initial eluent, and carefully apply it to the top of the silica bed.

• Elution: Elute the column using a gradient solvent system, starting at 10% EtOAc/Hexanes to flush out the non-polar diester impurity. Gradually increase the polarity to 40% EtOAc/Hexanes[2] to elute the target monoester.

• Fraction Collection: Collect fractions in test tubes and monitor via UV-active TLC. Self-Validation Check: Pool fractions with an Rf of ~0.30. Evaporate the solvent to yield 3-hydroxypropyl benzoate as a clear to pale-yellow oil[2]. For absolute validation, run an ¹H-NMR: the presence of a triplet at ~4.4–4.5 ppm (integrating to 2H) confirms the esterified -CH₂- group, while a multiplet at ~3.7-3.8 ppm confirms the free hydroxyl -CH₂- group.

Part 4: Mandatory Visualization

Purification workflow for crude 3-hydroxypropyl benzoate isolating the target monoester.

Mechanistic pathway showing target monoester formation and subsequent diester impurity generation.

References

• Niemi, R., Vepsäläinen, J., Taipale, H., & Järvinen, T. (1999). Bisphosphonate Prodrugs: Synthesis and in Vitro Evaluation of Novel Acyloxyalkyl Esters of Clodronic Acid. Journal of Medicinal Chemistry, 42(24), 5053–5058.[Link]

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925.[Link]

• Laudadio, G., et al. (2018). Flow synthesis of esters from carboxylic acids and amino alcohols using nitrite reagents (Electronic Supplementary Information). Organic & Biomolecular Chemistry, 16(4), 564-571.[Link]

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• 1. pubs.acs.org [pubs.acs.org]
• 2. rsc.org [rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Guide: Strategies for Overcoming Low Aqueous Solubility of 3-Hydroxypropyl Benzoate in In Vitro Assays

Prepared by the Senior Application Science Team

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the low aqueous solubility of 3-hydroxypropyl benzoate in in vitro experimental setups. As a paraben ester, its hydrophobic nature can lead to precipitation in aqueous buffers, confounding experimental results. This document provides a series of troubleshooting steps, detailed protocols, and evidence-based strategies to ensure its effective delivery and achieve reliable data in your assays.

Section 1: Understanding the Challenge - Physicochemical Properties

3-hydroxypropyl benzoate (PubChem CID: 81393) is an organic compound whose structure suggests limited solubility in water, a common characteristic of the paraben family of compounds.[1][2] Propylparaben, a closely related molecule, has a reported water solubility of approximately 0.5 g/L at 25°C.[1] Understanding these properties is the first step in devising a successful solubilization strategy.

Property	Value	Source
CAS Number	6946-99-2	[3][4]
Molecular Formula	C₁₀H₁₂O₃	[3][4]
Molecular Weight	180.20 g/mol	[3][4]
Inferred Aqueous Solubility	Low; similar to other parabens.	[1][2][5]
Known Solvents	Soluble in organic solvents like ethanol and DMSO.	[6][7]

Section 2: Frequently Asked Questions (FAQs) - Your First Steps

This section addresses the most common initial queries when working with compounds like 3-hydroxypropyl benzoate.

Q1: My 3-hydroxypropyl benzoate powder is not dissolving in my aqueous cell culture medium or buffer. What is the standard first step?

The universally accepted first step is to prepare a concentrated stock solution in a suitable organic solvent.[8] Dimethyl sulfoxide (DMSO) is the most widely used solvent for this purpose due to its high solvating power for a broad range of organic molecules and its miscibility with aqueous media.[9][10]

Q2: How do I properly prepare a high-concentration stock solution in DMSO?

Accurate and complete dissolution in the stock solution is critical for reproducible results. A mistake at this stage will affect all subsequent dilutions. A standard concentration for a stock solution is 10 mM, which allows for significant dilution into your final assay, minimizing solvent effects.

For a detailed, step-by-step guide, please refer to Protocol 1: Preparation of a 10 mM DMSO Stock Solution in Section 5.

Caption: Workflow for preparing a DMSO stock solution.

Q3: I've made my DMSO stock. How much can I add to my cell-based assay without killing the cells?

This is a critical question. High concentrations of DMSO are toxic to most cell lines.[9][11]

• General Guideline: The final concentration of DMSO in your in vitro assay should be kept as low as possible, typically ≤0.5% , with a preferred target of ≤0.1% to avoid solvent-induced artifacts.[7][12]

• Determine for Your System: The exact tolerance is cell-line dependent.[10] If you are unsure, it is essential to run a solvent tolerance experiment. (See Protocol 3 ).

• The Golden Rule - Vehicle Control: Every experiment involving a solvent must include a "vehicle control." This is a sample that contains the same final concentration of the solvent (e.g., 0.1% DMSO) but no test compound. This control allows you to distinguish the effects of your compound from the effects of the solvent itself.[7][13]

Section 3: Troubleshooting Guide - Advanced Solubilization Strategies

Problem: I diluted my DMSO stock into my aqueous assay buffer, and a precipitate formed immediately!

This phenomenon, known as "crashing out," occurs when the compound rapidly leaves the soluble environment of the DMSO and enters the non-ideal aqueous environment. This leads to inaccurate dosing and unreliable results.

Below is a decision-making workflow to address this common issue.

Caption: Decision workflow for selecting a solubilization strategy.

Strategy A: Using Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that act as molecular containers. They possess a hydrophilic exterior, making them water-soluble, and a hydrophobic interior cavity where a poorly soluble "guest" molecule, like 3-hydroxypropyl benzoate, can be encapsulated.[14][15] This "host-guest" inclusion complex effectively increases the apparent aqueous solubility of the compound.[][17] Hydroxypropyl-β-cyclodextrin (HP-β-CyD) is widely used in pharmaceutical formulations for this purpose due to its high aqueous solubility and biocompatibility.[17]

• Mechanism: Forms a water-soluble inclusion complex.[18]

• Advantages: High biocompatibility, low cellular toxicity, often used in in vivo formulations.

• Recommendation: This is a highly recommended strategy for cell-based assays where minimizing non-specific effects is paramount.

• How-To: See Protocol 2: Screening for Optimal Solubilization with Cyclodextrins.

Strategy B: Using Surfactants (Detergents)

Surfactants are amphiphilic molecules that, above a certain concentration called the Critical Micelle Concentration (CMC), self-assemble into micelles in aqueous solutions.[19][20] The hydrophobic core of these micelles can effectively solubilize poorly soluble compounds, increasing their concentration in the bulk aqueous phase.[21]

• Mechanism: Encapsulation within micelles.[22]

• Considerations:

  • For Cell-Based Assays: Surfactants can be disruptive to cell membranes and are often toxic.[23] If used, non-ionic surfactants like Tween® 20 or Tween® 80 should be employed at very low concentrations, often below their CMC.[23][24]

  • For Biochemical (Cell-Free) Assays: In assays with purified proteins or enzymes, surfactants are much more tolerable. Non-ionic surfactants like Triton™ X-100 (e.g., at 0.01-0.05%) are commonly added to assay buffers to prevent aggregation of both the protein and the test compound.[23]

Surfactant	Typical Use Case	Recommended Starting Concentration
Tween® 80	Cell-based assays (with caution)	0.001% - 0.01% (w/v)
Triton™ X-100	Biochemical / Enzyme Assays	0.01% - 0.05% (v/v)

Section 4: Experimental Protocols

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution of 3-hydroxypropyl benzoate.

Materials:

• 3-hydroxypropyl benzoate (MW: 180.20 g/mol )

• High-purity, sterile DMSO

• Analytical balance

• Sterile microcentrifuge tube or glass vial

Calculation:

• Mass (mg) = Concentration (mmol/L) × Volume (L) × Molecular Weight ( g/mol )

• Mass (mg) = 10 mmol/L × 0.001 L × 180.20 g/mol = 1.802 mg

Procedure:

• Carefully weigh out approximately 1.8 mg of 3-hydroxypropyl benzoate and record the exact mass.

• Transfer the weighed powder into a sterile vial.

• Add the calculated volume of DMSO to reach a 10 mM concentration. For example, if you weighed exactly 1.802 mg, add 1.0 mL of DMSO.

• Cap the vial tightly and vortex vigorously until the solid is completely dissolved. The solution must be clear with no visible particulates.[25]

• If dissolution is slow, sonicate the vial in a water bath for 5-10 minutes.[7][25]

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[7]

• Store aliquots at -20°C or -80°C, protected from light.

Protocol 2: Screening for Optimal Solubilization with Cyclodextrins

This protocol uses a phase-solubility analysis to determine the effectiveness of HP-β-CyD.

Materials:

• 3-hydroxypropyl benzoate

• Hydroxypropyl-β-cyclodextrin (HP-β-CyD)

• Assay buffer (e.g., PBS, pH 7.4)

• Shaker or rotator

• Centrifuge

• HPLC or UV-Vis Spectrophotometer for quantification

Procedure:

• Prepare a series of HP-β-CyD solutions in your assay buffer at various concentrations (e.g., 0, 1, 2, 5, 10% w/v).

• Add an excess amount of 3-hydroxypropyl benzoate powder to each solution in separate vials. Ensure a solid precipitate is visible at the bottom.

• Seal the vials and place them on a shaker/rotator at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to allow the system to reach equilibrium.

• After incubation, centrifuge the samples at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

• Carefully collect the supernatant, ensuring no solid is disturbed. Filter the supernatant through a 0.22 µm filter.

• Quantify the concentration of dissolved 3-hydroxypropyl benzoate in each filtered sample using a validated analytical method (e.g., HPLC).

• Plot the concentration of dissolved 3-hydroxypropyl benzoate against the concentration of HP-β-CyD. A linear increase in solubility indicates effective complexation. Select the lowest concentration of HP-β-CyD that achieves your desired compound concentration for your definitive experiments.

Protocol 3: Determining Maximum Tolerated Solvent/Excipient Concentration

This protocol is for determining the highest non-toxic concentration of a vehicle (e.g., DMSO, or buffer containing HP-β-CyD) for your specific cell line.

Materials:

• Your cell line of interest

• Complete cell culture medium

• Vehicle (e.g., DMSO)

• Cell viability assay kit (e.g., MTT, CellTiter-Glo®)

• 96-well plates

Procedure:

• Seed your cells in a 96-well plate at a density appropriate for a 24-72 hour incubation period and allow them to adhere overnight.

• Prepare a series of 2-fold dilutions of your vehicle in complete cell culture medium. For DMSO, a typical range would start from 2% down to 0.015%. Remember to include a "medium only" control (0% vehicle).

• Remove the overnight medium from the cells and replace it with the medium containing the vehicle dilutions.

• Incubate the plate for a duration that matches your planned experiment (e.g., 24, 48, or 72 hours).

• At the end of the incubation, perform a cell viability assay according to the manufacturer's instructions.

• Plot cell viability (%) versus vehicle concentration. The highest concentration that does not cause a significant decrease in viability (e.g., maintains >90% viability) is your maximum tolerated concentration.

References

• Vertex AI Search. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC.
• ResearchGate. (PDF)
• BOC Sciences. Cyclodextrin Solutions for API Solubility Boost.
• Touro Scholar. Cyclodextrin as a Drug Carrier Increasing Drug Solubility.
• MDPI. Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin.
• Roquette. Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility?
• PubMed. Physical properties of parabens and their mixtures: solubility in water, thermal behavior, and crystal structures.
• Leesu.
• Australian Industrial Chemicals Introduction Scheme (AICIS). Parabens: Environment tier II assessment.
• Benchchem. Protocol for Dissolving Compounds in DMSO for Biological Assays.
• Journal of Chemical & Engineering Data.
• Quora. What effects does DMSO have on cell assays?
• ResearchGate. How to enhance drug solubility for in vitro assays?
• Journal of Advances in Medicine and Medical Research.
• PMC. Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro.
• GuideChem. 3-hydroxypropyl benzoate - 6946-99-2, C10H12O3, density, melting point, boiling point, structural formula, synthesis.
• PMC. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs.
• PMC. Effects of Solvents, Emulsions, Cosolvents, and Complexions on Ex Vivo Mouse Myometrial Contractility.
• ResearchGate. Protocol for high-throughput compound screening using flow cytometry in THP-1 cells.
• WuXi AppTec DMPK.
• JOCPR. Journal of Chemical and Pharmaceutical Research, 2024, 16(12)
• Jagiellonian Center of Innovation.
• Benchchem.
• Journal of Biotech Research.
• MCE. Compound Handling Instructions.
• PubChem. Methyl 2-((3S)-3-(3-((1E)-2-(7-chloro-2-quinolinyl)ethenyl)phenyl)-3-hydroxypropyl)
• OKCHEM.
• ResearchGate. The effect of some cosolvents and surfactants on viability of cancerous cell lines.
• MedchemExpress.com. Surfactants | Biochemical Assay Reagents.
• Ascendia Pharmaceutical Solutions. 5 Novel Techniques for Solubility Enhancement.
• Benchchem.
• ACS Publications.
• ResearchGate. Any suggestions for treating DMSO soluble compound in cell culture?
• MDPI.
• Pharma Excipients. Solubility Enhancement of Poorly soluble Drugs by using Novel Techniques : A Comprehensive Review.
• Ingenta Connect. In Vitro Solubility Assays in Drug Discovery.
• ResearchGate. Acid-Base Cosolvent Method for Determining Aqueous Permeability of Amiodarone, Itraconazole, Tamoxifen, Terfenadine and Other Very Insoluble Molecules.
• Pharma Excipients.
• SpringerLink. Application of cosolvency and cocrystallization approach to enhance acyclovir solubility.
• Emulatebio.
• MDPI. Solubilization of Hydrophobic Dyes in Surfactant Solutions.
• PMC.
• CDH Fine Chemical.
• ChemicalBook. Methyl [E]-2-[3-(S)-[3-[2-(7-Chloro-2-quinolinyl)
• ALBLAB.
• PubChem. Propylparaben.
• ChemicalBook. 181139-72-0(methyl 2-[(s)-3-{(e)-3-[2-(7-chloro-2-quinolyl)

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Technical Support Center: 3-Hydroxypropyl Benzoate Batch Manufacturing

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource to address the complex chemical engineering and thermodynamic hurdles encountered when scaling up the synthesis of 3-hydroxypropyl benzoate .

This compound—a critical monoester building block often utilized in the synthesis of active pharmaceutical ingredients (APIs) like Montelukast intermediates[1]—presents a classic selectivity challenge. The monoesterification of a diol (1,3-propanediol) with benzoic acid (or benzoyl chloride) is notoriously difficult to arrest at the monoester stage. As batch sizes increase, the physical realities of heat transfer, mass transfer, and hydrostatic pressure fundamentally alter the reaction kinetics.

This guide provides field-proven troubleshooting strategies, causality-driven explanations, and a self-validating protocol to ensure your ton-scale production matches your gram-scale purity.

Process Workflow & Bottleneck Analysis

The transition from a well-mixed laboratory flask to a commercial batch reactor introduces significant spatial and temporal gradients. The diagram below maps the critical path of the batch workflow, highlighting the specific nodes where mass transfer and equilibrium bottlenecks occur.

Fig 1: Reaction workflow and mass transfer bottlenecks in 3-hydroxypropyl benzoate scale-up.

Troubleshooting Guide & FAQs

Q: Why am I seeing a sudden spike in 1,3-propanediol dibenzoate (diester) when moving from a 5 L flask to a 500 L batch reactor?

The Causality: You are experiencing a loss of "Uniform Molecular Experience"[2]. In a 5 L flask, the mixing time is nearly instantaneous. In a 500 L reactor, the blend time increases significantly. If you are adding benzoic acid (or benzoyl chloride) from a top port, the localized concentration of the acylating agent at the liquid surface becomes extremely high. Because the monoester (3-hydroxypropyl benzoate) is already partially soluble in this organic-rich zone, the second hydroxyl group reacts rapidly, forming the unwanted diester before the mixture can disperse[3]. The Solution:

• Subsurface Addition: Use a dip tube to introduce the benzoic acid directly into the high-shear zone of the impeller.

• Stoichiometric Flooding: Maintain a strict 4:1 to 5:1 molar excess of 1,3-propanediol[4]. The statistical probability of monoesterification over diesterification relies entirely on overwhelming the system with primary diol hydroxyls.

Q: Our Fischer esterification stalls at 70% conversion at the pilot scale, despite working perfectly in the lab. How do we drive it to completion?

The Causality: Esterification is an equilibrium-limited reaction. In the lab, a Dean-Stark trap efficiently removes water because the surface-area-to-volume ratio is high, and boiling is uniform. At scale, the hydrostatic head pressure at the bottom of a large reactor suppresses the boiling point of water, and the reduced surface-area-to-volume ratio severely limits evaporation rates[2][5]. Water remains trapped in the highly viscous diol mixture, pushing the equilibrium backward. The Solution: Implement inert gas sparging [6]. By continuously sparging a steady stream of nitrogen from the bottom of the reactor, you actively strip water vapor out of the hot reaction mixture without relying solely on vacuum or boiling. This continuously reduces the water content, forcing the equilibrium toward ester formation and dramatically accelerating the process[6].

Q: We are experiencing severe batch-to-batch inconsistency in product purity. What is the root cause?

The Causality: Variability in reaction kinetics at scale is often driven by inconsistent heat transfer[5]. As volume increases, the jacket cooling/heating area does not scale proportionally. If the ramp-up time to the reaction temperature (e.g., 110°C) varies between batches due to seasonal cooling water fluctuations or steam pressure, the thermal history of each batch changes, altering the ratio of monoester to diester. The Solution: Transition from a purely time-based protocol to a Process Analytical Technology (PAT) driven protocol. Use in-line FTIR or Raman spectroscopy to monitor the disappearance of the carboxylic acid peak (approx. 1700 cm⁻¹) and dynamically adjust the reaction hold time rather than relying on a fixed clock.

Quantitative Scale-Up Dynamics

To successfully scale this process, you must mathematically account for the physical changes in the reactor environment. The table below summarizes the quantitative shifts you must engineer around when scaling 3-hydroxypropyl benzoate synthesis.

Parameter	Lab Scale (1 L)	Pilot Scale (50 L)	Commercial (500 L)	Causality & Engineering Impact
Surface Area / Volume Ratio	~40 m⁻¹	~10 m⁻¹	~4 m⁻¹	Drives heat transfer and water evaporation. Requires transition from vacuum boiling to N₂ sparging[6].
Mixing Blend Time	< 2 seconds	15 - 30 seconds	60 - 120 seconds	Longer blend times create localized concentration gradients, increasing diester byproduct formation[2].
Diester Impurity (Unoptimized)	2.0 - 3.5%	6.0 - 8.5%	12.0 - 18.0%	Statistical probability of secondary esterification increases due to poor mass transfer. Requires subsurface dosing.
Thermal Ramp Time (20°C to 110°C)	~15 minutes	~45 minutes	> 2 hours	Extended thermal history at scale can lead to etherification side-reactions of the diol.

Self-Validating Experimental Protocol: Optimized Batch Scale-Up

This protocol is designed as a self-validating system. Each step contains a built-in verification metric to ensure the chemistry is proceeding as dictated by the thermodynamics, preventing downstream failures.

Step 1: Reactor Preparation & Stoichiometric Charging

• Action: Purge the reactor with Nitrogen. Charge 1,3-propanediol (5.0 molar equivalents relative to benzoic acid).

• Causality: The massive excess of diol acts as both the reactant and the solvent, statistically suppressing the formation of 1,3-propanediol dibenzoate[3][4].

• Validation: Verify moisture content of the diol via Karl Fischer titration prior to heating. It must be <0.1% to prevent immediate equilibrium stalling.

Step 2: Catalyst Addition & Thermal Equilibration

• Action: Add p-toluenesulfonic acid (p-TsOH) catalyst (0.05 molar equivalents). Heat the reactor jacket to achieve an internal temperature of 110°C.

• Validation: Ensure the internal temperature stabilizes at 110°C (± 2°C) for at least 15 minutes before proceeding to ensure uniform thermal distribution.

Step 3: Controlled Subsurface Dosing

• Action: Dose Benzoic Acid (1.0 molar equivalent) as a melt, or Benzoyl Chloride (if utilizing acyl halide chemistry), via a subsurface dip-tube positioned directly above the impeller blades. Dose continuously over 2 to 3 hours.

• Causality: Subsurface dosing into the high-shear zone instantly disperses the limiting reagent, preventing the localized high concentrations that cause the monoester to convert into the diester[2].

Step 4: Active Equilibrium Shifting (Water Removal)

• Action: Concurrently with dosing, initiate Nitrogen sparging from the bottom valve at 0.1 vvm (volumes of gas per volume of liquid per minute). Route the exhaust through a condenser to trap the evolving water[6].

• Validation: Monitor the volume of water collected in the distillate receiver. The reaction is nearing completion when the collected water approaches the theoretical yield (1.0 equivalent).

Step 5: Quench and Liquid-Liquid Extraction

• Action: Cool the mixture to 50°C. Add Toluene (2 volumes) and 5% aqueous Na₂CO₃ (2 volumes). Agitate for 15 minutes, then allow phase separation.

• Causality: The base neutralizes the catalyst and unreacted benzoic acid. The massive excess of unreacted 1,3-propanediol is highly hydrophilic and partitions entirely into the aqueous phase, while the 3-hydroxypropyl benzoate and trace diester partition into the toluene phase.

• Validation: Check the pH of the aqueous phase (must be > 8).

Step 6: Product Isolation via Vacuum Distillation

• Action: Decant the organic phase. Strip the toluene under mild vacuum. Subject the remaining crude to high-vacuum fractional distillation.

• Causality: 3-hydroxypropyl benzoate will distill first, leaving the heavier 1,3-propanediol dibenzoate in the bottoms.

• Validation: Analyze the main fraction via HPLC. Target purity is >98% monoester.

References

• Microinnova Engineering GmbH. (2026). 5 Common Challenges in Process Scale-Up & How to Overcome Them. Retrieved from[Link]

• Re:Build Optimation. (2025). The Ultimate Chemical Manufacturing Scale-Up Checklist. Retrieved from[Link]

• Microinnova Engineering GmbH. (2025). From Batch to Flow: Reinventing Esterification. Retrieved from[Link]

• Journal of Medicinal Chemistry / ACS Publications. Bisphosphonate Prodrugs: Synthesis and in Vitro Evaluation of Novel Acyloxyalkyl Esters of Clodronic Acid. Retrieved from[Link]

• PubChem / National Institutes of Health. Methyl 2-((3S)-3-(3-((1E)-2-(7-chloro-2-quinolinyl)ethenyl)phenyl)-3-hydroxypropyl)benzoate. Retrieved from[Link]

• Google Patents. US7960575B2 - Synthesis of mono and di esters from biologically-produced 1,3-propanediol.

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Reference Data & Comparative Studies

Benchmarking Green Synthesis Pathways for 3-Hydroxypropyl Benzoate: A Comparative Technical Guide

Executive Summary

3-Hydroxypropyl benzoate (3-HPB) is a highly versatile bifunctional building block. Because it possesses both a stable benzoate ester and a reactive primary hydroxyl group, it is a critical intermediate in the development of bisphosphonate prodrugs (such as clodronic acid derivatives)[1] and complex active pharmaceutical ingredients (APIs) like montelukast sodium[2].

However, synthesizing 3-HPB from 1,3-propanediol presents a significant regioselectivity challenge. Because the starting diol contains two sterically and electronically identical primary hydroxyl groups, traditional chemical acylation relies on statistical probability, inevitably yielding a mixture of the desired monoester and the unwanted dibenzoate byproduct[1]. This guide benchmarks traditional chemical synthesis against modern, sustainable green pathways—specifically enzymatic transesterification and plasmonic photocatalysis—providing actionable, self-validating protocols for drug development professionals.

Pathway Logic & Benchmarking

To overcome the thermodynamic limitations of traditional synthesis, researchers have developed highly selective green pathways.

• Traditional Acyl Chloride Route : Relies on the highly exothermic nucleophilic acyl substitution of benzoyl chloride in the presence of pyridine and toluene[1]. It suffers from poor atom economy, high E-factors (due to chloride salts and aqueous workups), and poor regioselectivity.

• Green Pathway 1 (Enzymatic Transesterification) : Utilizes immobilized lipases, such as Candida antarctica Lipase B (Novozym 435), which exhibit extraordinary regioselectivity for monoacylation[3]. By using vinyl benzoate as the acyl donor, the reaction becomes irreversible, driving the equilibrium toward the monoester[4].

• Green Pathway 2 (Plasmonic Photocatalysis) : Employs supported gold nanoparticles (Au/Al₂O₃) under visible light to directly couple benzaldehyde and 1,3-propanediol at room temperature, utilizing ambient oxygen as a green oxidant[5].

Logical comparison of traditional vs. green synthesis pathways for 3-HPB.

Comparative Data Analysis

The following table summarizes the quantitative performance metrics of the three benchmarked pathways, highlighting the efficiency gains of green methodologies.

Parameter	Traditional Acylation	Lipase-Catalyzed Transesterification	Photocatalytic Esterification
Acyl Source	Benzoyl Chloride[1]	Vinyl Benzoate[4]	Benzaldehyde[5]
Catalyst	Pyridine (Stoichiometric)	Novozym 435 (Catalytic)[3]	Au/Al₂O₃ (Catalytic)[5]
Temperature	0 °C to RT	40 °C	Room Temperature
Solvent	Toluene / Pyridine	Solvent-Free / Hexane	Solvent-Free / Ethanol
Regioselectivity (Mono:Di)	Poor (~60:40)	Excellent (>95:5)	Good (~85:15)
E-factor	High (>20)	Low (<5)	Low (<5)
Catalyst Recovery	None (Aqueous Waste)	Simple Filtration	Centrifugation

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols detail not only the procedural steps but the fundamental causality behind each experimental choice.

Protocol A: Lipase-Catalyzed Monoesterification (Green Benchmark)

This protocol utilizes enzymatic precision to bypass the need for hazardous protecting group chemistry.

• Step 1: Substrate Activation

  • Action: Combine 1,3-propanediol (10 mmol) and vinyl benzoate (10 mmol) in a 50 mL round-bottom flask.

  • Causality: A strict 1:1 stoichiometric ratio limits the thermodynamic availability of the acyl donor, suppressing dibenzoate formation. Vinyl benzoate is selected over benzoic acid because its leaving group (vinyl alcohol) rapidly tautomerizes into acetaldehyde. This phase change removes the byproduct from the reaction equilibrium, rendering the transesterification irreversible and driving the yield to >95%[4][6].

• Step 2: Thermodynamic Moisture Control

  • Action: Add 500 mg of activated 4Å molecular sieves to the mixture.

  • Causality: Lipases require a tightly controlled hydration shell to maintain their active Ser-His-Asp catalytic conformation. Excess water leads to ester hydrolysis, while absolute dehydration denatures the enzyme. Molecular sieves maintain optimal thermodynamic water activity ( aw​≈0.2 )[3].

• Step 3: Biocatalysis

  • Action: Introduce 50 mg of Novozym 435 (immobilized CALB). Stir gently at 150 rpm at 40 °C for 12 hours.

  • Causality: Gentle mechanical stirring prevents the physical grinding and attrition of the acrylic resin support of the immobilized enzyme, ensuring high structural integrity for subsequent recycling cycles.

• Step 4: Product Isolation & Catalyst Recycling

  • Action: Filter the mixture through a sintered glass funnel. Wash the retained enzyme with cold hexane and dry for reuse. Evaporate the filtrate to yield pure 3-HPB.

  • Causality: The heterogeneous nature of Novozym 435 allows for physical separation, entirely eliminating the need for energy-intensive, high-waste aqueous workups.

Continuous workflow for lipase recovery and product isolation.

Protocol B: Plasmonic Photocatalytic Esterification (Alternative Green Route)

This method represents the cutting edge of room-temperature, visible-light-driven organic synthesis[5].

• Step 1: Plasmonic Activation

  • Action: Disperse 30 mg of Au/Al₂O₃ catalyst in 5 mL of 1,3-propanediol containing 0.5 mmol of benzaldehyde.

  • Causality: The Al₂O₃ support provides a high surface area for the dispersion of gold nanoparticles (AuNPs). When exposed to visible light, the localized surface plasmon resonance (LSPR) of the AuNPs generates "hot electrons" that activate the carbonyl carbon of benzaldehyde, making it highly susceptible to nucleophilic attack by the diol without the need for aggressive acyl chlorides[5].

• Step 2: Aerobic Oxidation

  • Action: Irradiate the flask with a halogen tungsten lamp (400–750 nm) under an open-air atmosphere at room temperature.

  • Causality: Ambient oxygen acts as the terminal electron acceptor (green oxidant) in the photocatalytic cycle, regenerating the AuNP catalyst and producing only water as a byproduct[5].

Protocol C: Traditional Acyl Chloride Synthesis (Baseline Comparison)

Included strictly for comparative benchmarking[1].

• Step 1: Nucleophilic Activation

  • Action: Dissolve 1,3-propanediol (10 mmol) and pyridine (12 mmol) in anhydrous toluene (20 mL) at 0 °C.

  • Causality: Pyridine acts as both an acid scavenger and a nucleophilic catalyst, reacting with the acyl source to form a highly reactive, yet unstable, acylpyridinium intermediate[1].

• Step 2: Acylation under Thermal Control

  • Action: Add benzoyl chloride (10 mmol) dropwise over 30 minutes at 0 °C.

  • Causality: The formation of the acylpyridinium intermediate and its subsequent nucleophilic attack is violently exothermic. Dropwise addition at 0 °C prevents thermal runaway, which would otherwise provide the activation energy required for the second hydroxyl group to react, drastically increasing dibenzoate formation[1].

• Step 3: Quenching & Aqueous Workup

  • Action: Quench with 0.2 N NaOH, extract with ethyl acetate, and dry over Na₂SO₄.

  • Causality: The alkaline wash is mandatory to neutralize the pyridinium hydrochloride salts and unreacted benzoic acid, partitioning them into the aqueous waste stream. This step is the primary contributor to the high E-factor of traditional methods[1].

Sources

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• 2. EP1812393B1 - Methyl 2-[(3s)-[3-[(2e)-(7-chloroquinolin-2-yl) ethenyl]phenyl]-3-halopropyl]-benzoate ester - Google Patents [patents.google.com]
• 3. air.unimi.it [air.unimi.it]
• 4. 1,3-Propanediol, 2-methyl-, dibenzoate | 87092-43-1 | Benchchem [benchchem.com]
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• 6. researchgate.net [researchgate.net]

A Comparative Toxicological Assessment of 3-Hydroxypropyl Benzoate and Standard Parabens: A Guide for Researchers

In the landscape of pharmaceutical and cosmetic formulation, the selection of preservatives is a critical determinant of product safety and stability. While standard parabens—such as methylparaben, ethylparaben, propylparaben, and butylparaben—have a long history of use, ongoing scientific discourse necessitates a thorough evaluation of their toxicological profiles alongside emerging alternatives. This guide provides a comparative analysis of the toxicity of 3-hydroxypropyl benzoate and these conventional parabens, grounded in available scientific data and established experimental methodologies.

It is important to note at the outset that publicly available toxicological data specifically for 3-hydroxypropyl benzoate (CAS No. 6946-99-2) is limited. Therefore, this guide will leverage data on structurally similar simple benzoate esters and provide a robust framework of standardized testing protocols for a comprehensive evaluation.

Introduction to Preservative Toxicity

The primary function of a preservative is to inhibit microbial growth in a formulation. However, this biocidal activity can also impact human cells. The key toxicological endpoints of concern for preservatives in consumer products include cytotoxicity (the potential to kill cells) and endocrine-disrupting activity (the ability to interfere with the body's hormonal systems).

Parabens, which are esters of p-hydroxybenzoic acid, have been subject to extensive scrutiny regarding their potential estrogenic activity.[1][2] This has fueled the search for alternative preservatives with comparable efficacy and improved safety profiles. Benzoate esters, including 3-hydroxypropyl benzoate, are among these alternatives. Generally, simple benzoate esters are anticipated to have a low order of toxicity as they are expected to be metabolized to benzoic acid, which is then conjugated and excreted.[3]

Comparative Cytotoxicity Analysis

Cytotoxicity assays are fundamental in vitro tools to quantify the concentration at which a substance induces cell death. A common metric is the IC50 value, which represents the concentration of a substance that inhibits 50% of cell viability.

Cytotoxicity of Standard Parabens

Studies have consistently shown that the cytotoxicity of parabens increases with the length of their alkyl chain.[2] For instance, butylparaben is generally more cytotoxic than propylparaben, which is in turn more cytotoxic than methylparaben. This is attributed to the increased lipophilicity of longer-chain parabens, allowing for greater membrane disruption.

Preservative	Cell Line	IC50 (µM) - Approximate	Reference
Methylparaben	Human Keratinocytes (HaCaT)	> 500	[4]
Propylparaben	Human Keratinocytes (HaCaT)	~200-500	[4]
Butylparaben	Human Keratinocytes (HaCaT)	< 200	[5]

Note: IC50 values can vary depending on the cell line and assay conditions. The values presented are for comparative purposes.

Predicted Cytotoxicity of 3-Hydroxypropyl Benzoate

In the absence of direct experimental data for 3-hydroxypropyl benzoate, we can infer its likely cytotoxic potential based on the broader class of simple benzoate esters. Studies on compounds like methyl benzoate have indicated modest cytotoxicity to human cells in vitro.[6] Given that 3-hydroxypropyl benzoate is a simple ester, it is hypothesized that its cytotoxicity would be in a similar range to or lower than that of the more lipophilic parabens like butylparaben. However, empirical testing is essential for confirmation.

Endocrine Disruption Potential

Endocrine-disrupting chemicals (EDCs) can interfere with hormone signaling pathways. For preservatives like parabens, the primary concern is their potential to mimic estrogen.[1]

Endocrine Activity of Standard Parabens

The estrogenic activity of parabens is well-documented, with the potency also correlating with the length of the alkyl chain.[2] Butylparaben and propylparaben exhibit weak estrogenic activity in various in vitro assays, such as estrogen receptor (ER) binding and transactivation assays.[7][8] It is crucial to contextualize this activity; the estrogenic potency of parabens is significantly lower than that of the endogenous hormone 17β-estradiol.

Predicted Endocrine Activity of 3-Hydroxypropyl Benzoate

There is no available data on the endocrine-disrupting potential of 3-hydroxypropyl benzoate. Structurally, it is an ester of benzoic acid, not p-hydroxybenzoic acid like parabens. This difference is significant, as the hydroxyl group on the phenyl ring of parabens is considered a key structural feature for estrogen receptor binding. Therefore, it is plausible that 3-hydroxypropyl benzoate would exhibit little to no estrogenic activity. However, this can only be confirmed through dedicated in vitro receptor binding and transactivation assays.

Experimental Protocols for Comparative Toxicity Assessment

To enable a direct and robust comparison of 3-hydroxypropyl benzoate and standard parabens, the following standardized experimental protocols are recommended. These methods are based on internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.

Workflow for MTT Cytotoxicity Assay

Caption: Workflow for determining cytotoxicity using the MTT assay.

Step-by-Step Methodology:

• Cell Culture: Maintain human keratinocytes (e.g., HaCaT cell line) in appropriate culture medium and conditions.

• Cell Seeding: Seed the cells into 96-well microplates at a predetermined density and allow them to adhere overnight.

• Compound Preparation: Prepare stock solutions of 3-hydroxypropyl benzoate and standard parabens in a suitable solvent (e.g., DMSO). Perform serial dilutions to obtain a range of test concentrations.

• Cell Treatment: Replace the culture medium with medium containing the various concentrations of the test compounds. Include a vehicle control (solvent only) and a positive control (a known cytotoxic agent). Incubate for 24 to 48 hours.

• MTT Addition: Remove the treatment medium and add MTT solution to each well.

• Incubation: Incubate the plates for 2-4 hours to allow for the conversion of MTT to formazan crystals by viable cells.

• Solubilization: Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the concentration-response curve and determine the IC50 value.

In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test (OECD TG 439)

This test method provides a more organotypic assessment of skin irritation by using a three-dimensional model that mimics the human epidermis.[4][9]

Workflow for Reconstructed Human Epidermis (RhE) Test

Caption: Workflow for the in vitro skin irritation test using a Reconstructed Human Epidermis model.

Step-by-Step Methodology:

• Tissue Preparation: Use commercially available Reconstructed Human Epidermis (RhE) tissues and pre-incubate them according to the manufacturer's instructions.

• Compound Application: Apply the test compounds (3-hydroxypropyl benzoate and parabens) topically to the surface of the RhE tissues. Include negative (e.g., phosphate-buffered saline) and positive (e.g., sodium dodecyl sulfate) controls.

• Exposure: Incubate the treated tissues for a specified duration (e.g., 60 minutes).

• Washing: Thoroughly wash the tissues to remove the test compounds.

• Post-Incubation: Transfer the tissues to fresh medium and incubate for a prolonged period (e.g., 42 hours) to allow for the development of cytotoxic effects.

• Viability Assessment: Assess tissue viability using the MTT assay as described previously, with modifications for a 3D tissue model.

• Classification: A reduction in tissue viability below 50% compared to the negative control classifies the substance as an irritant.[10]

In Vitro Endocrine Disruption: Estrogen Receptor Transactivation Assay (OECD TG 455)

This assay determines if a chemical can bind to and activate the human estrogen receptor alpha (hERα), leading to the expression of a reporter gene.[8][11]

Workflow for Estrogen Receptor Transactivation Assay

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• 2. Safety assessment of esters of p-hydroxybenzoic acid (parabens) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Draft screening assessment Benzoates - Canada.ca [canada.ca]
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• 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Cross-Validation of NMR and FTIR Spectra for 3-Hydroxypropyl Benzoate: A Comprehensive Comparison Guide

Introduction

In pharmaceutical development, the structural elucidation of intermediates such as 3-hydroxypropyl benzoate—a critical bifunctional building block used in the synthesis of bisphosphonate prodrugs[1]—requires rigorous analytical validation. Relying on a single spectroscopic modality introduces vulnerabilities: Nuclear Magnetic Resonance (NMR) provides unparalleled atomic connectivity but is susceptible to solvent exchange effects, while Fourier Transform Infrared (FTIR) spectroscopy offers rapid, green functional group fingerprinting but lacks stereochemical resolution[2].

This guide provides an objective comparison and a self-validating cross-validation framework for 3-hydroxypropyl benzoate using 1H/13C NMR and ATR-FTIR. By integrating these orthogonal techniques, researchers can establish a closed-loop validation system that meets stringent pharmacopeial compliance standards[3].

Theoretical Framework & Causality

The causality behind pairing NMR and FTIR lies in their complementary physical principles. NMR measures the magnetic spin transitions of nuclei (1H, 13C), providing exact carbon-hydrogen frameworks and quantitative purity. However, the terminal hydroxyl (-OH) proton in 3-hydroxypropyl benzoate is highly labile; trace moisture in the NMR solvent can broaden or shift this signal, complicating quantitative integration.

Conversely, FTIR measures molecular bond vibrations and is immune to the proton exchange rates that plague NMR. The use of Attenuated Total Reflectance (ATR) FTIR allows for the direct analysis of neat 3-hydroxypropyl benzoate without the hygroscopic interference common in traditional KBr pellet preparations[3]. When combined, FTIR confirms the presence of the exact functional groups (ester, alcohol) that NMR maps to specific atomic coordinates, creating a highly reliable cross-validation matrix[4].

Orthogonal Cross-Validation Workflow

Figure 1: Orthogonal cross-validation workflow integrating NMR and FTIR spectroscopy.

Experimental Protocols (Self-Validating System)

Protocol 1: High-Resolution NMR Acquisition

• Solvent Selection & Preparation: Dissolve 15 mg of 3-hydroxypropyl benzoate in 0.6 mL of anhydrous deuterated chloroform (CDCl3) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: Anhydrous CDCl3 is mandatory. Trace water will undergo rapid chemical exchange with the terminal -OH group of the sample, causing the signal at δ 2.23 to broaden into the baseline or shift unpredictably.

• Acquisition Parameters: Acquire 1H NMR at 300 or 400 MHz with a relaxation delay (D1) of 2 seconds to ensure complete relaxation of all protons for accurate quantitative integration[5]. Acquire 13C NMR at 75 or 101 MHz with proton decoupling[6].

• Validation Check: Verify that the integration ratio of the aromatic protons to the aliphatic methylene protons is exactly 5:6. Any deviation indicates residual starting materials (e.g., 1,3-propanediol or benzoic acid).

Protocol 2: ATR-FTIR Fingerprinting

• Background Subtraction: Collect a background spectrum of the ambient atmosphere using a clean diamond or ZnSe ATR crystal.

  • Causality: This eliminates spectral artifacts from atmospheric CO2 (2350 cm⁻¹) and water vapor (3500-3900 cm⁻¹) which could obscure the sample's hydroxyl stretch.

• Sample Application: Apply 1-2 drops of neat 3-hydroxypropyl benzoate directly onto the ATR crystal. Ensure complete coverage of the active sensing area[5].

• Acquisition: Record the spectrum from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (minimum 16 scans)[3].

• Validation Check: Clean the crystal with isopropanol and verify the real-time spectrum returns to a flat baseline, ensuring no cross-contamination for subsequent runs.

Quantitative Data Comparison

To objectively compare the analytical power of both modalities, the spectral assignments for 3-hydroxypropyl benzoate are summarized below.

Table 1: 1H and 13C NMR Spectral Assignments (CDCl3) [5][6]

Nucleus	Chemical Shift (δ, ppm)	Multiplicity & J-Coupling	Assignment (Structural Causality)
1H	8.01 - 8.08	m, 2H	Aromatic ortho-protons (Deshielded by C=O)
1H	7.50 - 7.60	m, 1H	Aromatic para-proton
1H	7.39 - 7.48	m, 2H	Aromatic meta-protons
1H	4.49	t, 2H, J = 6.1 Hz	-CH₂ -O-CO- (Strongly deshielded by ester oxygen)
1H	3.78	t, 2H, J = 6.1 Hz	-CH₂ -OH (Deshielded by hydroxyl oxygen)
1H	2.23	br s, 1H	-OH (Broadened due to proton exchange)
1H	2.01	quintet, 2H, J = 6.1 Hz	-CH₂-CH₂ -CH₂- (Central aliphatic methylene)
13C	167.1	s	Ester Carbonyl (C =O)
13C	128.5 - 133.1	s (multiple)	Aromatic Carbons
13C	61.9	s	-C H₂-O-CO-
13C	59.2	s	-C H₂-OH
13C	32.0	s	-CH₂-C H₂-CH₂-

Table 2: ATR-FTIR Spectral Assignments (Neat) [5]

Wavenumber (cm⁻¹)	Intensity / Shape	Vibrational Mode (Functional Group)
3420	Strong, Broad	O-H stretch (Hydrogen-bonded hydroxyl)
2961, 2890	Medium, Sharp	C-H stretch (Aliphatic methylenes)
1725	Strong, Sharp	C=O stretch (Conjugated ester)
1452, 1391	Medium	C-H bending (Aliphatic)
1275, 1177, 1100	Strong	C-O stretch (Ester linkages)
718	Strong, Sharp	C-H out-of-plane bend (Mono-substituted aromatic)

Table 3: Performance & Operational Comparison

Feature	NMR Spectroscopy	ATR-FTIR Spectroscopy	Synergy in Cross-Validation
Primary Utility	Absolute atomic connectivity & stereochemistry.	Rapid functional group verification & fingerprinting.	FTIR confirms the functional groups that NMR maps to the carbon skeleton.
Sensitivity to Moisture	High (Alters -OH chemical shift and peak shape).	Low (Water peaks are easily subtracted or distinguished).	FTIR validates the presence of -OH if the NMR signal is broadened into the baseline.
Analysis Time	15–30 minutes (including sample prep).	< 2 minutes (direct neat analysis).	FTIR serves as a rapid go/no-go screen prior to expensive NMR acquisition.
Green Chemistry	Poor (Requires halogenated solvents like CDCl3).	Excellent (Solvent-free, zero waste)[2].	Minimizes solvent waste by screening out failed syntheses via FTIR first.

Mechanistic Insights & Cross-Validation Logic

The true power of this dual-modality approach is its self-validating nature[4]. When analyzing 3-hydroxypropyl benzoate, the data points must perfectly correlate to confirm structural integrity:

• The Ester Linkage: The sharp, intense C=O stretch at 1725 cm⁻¹ in the FTIR spectrum is the macroscopic vibrational manifestation of the highly deshielded 13C NMR signal at 167.1 ppm. If the sample undergoes unwanted hydrolysis back to benzoic acid, the FTIR C=O peak will shift to ~1700 cm⁻¹ (due to carboxylic acid dimerization), and the 1H NMR will show an extreme downfield shift (~11-12 ppm) for the acidic proton, instantly flagging the degradation.

• The Hydroxyl Terminus: The broad O-H stretch at 3420 cm⁻¹ in FTIR unambiguously confirms the presence of the terminal alcohol[5]. This is critical because the corresponding 1H NMR signal at 2.23 ppm (br s, 1H) can often be suppressed or shifted by trace acidic impurities or moisture in the CDCl3. If the NMR integration for the -OH peak is ambiguous, the strong 3420 cm⁻¹ FTIR band serves as the authoritative confirmation of the molecule's structural integrity.

Conclusion

For the rigorous structural elucidation of 3-hydroxypropyl benzoate, neither NMR nor FTIR should be used in isolation. NMR provides the precise atomic map, while FTIR provides rapid, robust functional group verification that is immune to solvent exchange artifacts. By deploying them as an orthogonal cross-validation system, pharmaceutical researchers can ensure the highest levels of analytical confidence, regulatory compliance, and workflow efficiency.

References

• Title: Chemo- and Stereoselective Monobenzoylation of 1,2-Diols Catalyzed by Organotin Compounds.
• Title: Developing New Rh–H Catalyzed Transformations and Their Underlying Mechanisms.
• Title: FTIR combined with chemometric tools (fingerprinting spectroscopy) in comparison to HPLC: which strategy offers more opportunities as a green analytical chemistry technique for pharmaceutical analysis.
• Title: How to Validate FTIR Results With Reference Samples.
• Title: Bisphosphonate Prodrugs: Synthesis and in Vitro Evaluation of Novel Acyloxyalkyl Esters of Clodronic Acid.
• Title: Pharmaceutical Analysis using FTIR: Compliance with European, US, Indian, and Japanese Pharmacopoeia.

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• 4. How to Validate FTIR Results With Reference Samples [eureka.patsnap.com]
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• 6. Developing New Rh–H Catalyzed Transformations and Their Underlying Mechanisms - ProQuest [proquest.com]

A Comparative Guide to the Thermodynamic Stability of 3-Hydroxypropyl Benzoate Isomers: A Drug Development Perspective

In the landscape of pharmaceutical development, the thermodynamic stability of an active pharmaceutical ingredient (API) or a key excipient is not merely a physical-chemical parameter; it is a cornerstone of a viable, safe, and effective drug product. An unstable molecule can degrade over time, leading to loss of potency and the formation of potentially toxic impurities. Esters, a common functional group in pharmaceuticals, present unique stability challenges. This guide provides an in-depth comparative analysis of the thermodynamic stability of 3-hydroxypropyl benzoate and its key structural isomers, 2-hydroxypropyl benzoate and 4-hydroxypropyl benzoate. We will explore the underlying chemical principles that govern their stability and detail the experimental and computational methodologies required for their rigorous assessment.

The Isomers in Focus: Structural Nuances

The position of the hydroxyl (-OH) group, a potent hydrogen-bonding moiety, is the primary structural differentiator among the isomers under investigation. This seemingly minor change has profound implications for the molecule's intramolecular and intermolecular interactions, which in turn dictate its overall thermodynamic stability.

• 3-Hydroxypropyl Benzoate: The hydroxyl group is located on the third carbon of the propyl chain.

• 2-Hydroxypropyl Benzoate: The hydroxyl group is on the second carbon of the propyl chain, in an ortho-like position relative to the ester's carbonyl group.

• 4-Hydroxypropyl Benzoate (Propylparaben): A widely used preservative, this isomer features the hydroxyl group on the benzene ring at the para position relative to the ester group.[1][2]

The Decisive Factor: Intramolecular Hydrogen Bonding

The relative stability of these isomers is overwhelmingly influenced by the potential for intramolecular hydrogen bonding.

• 2-Hydroxypropyl Benzoate: This isomer is uniquely positioned to form a highly stable, six-membered pseudo-ring through an intramolecular hydrogen bond between the hydroxyl proton and the carbonyl oxygen of the ester group. This internal bonding significantly lowers the molecule's ground-state energy, making it, theoretically, the most thermodynamically stable of the three. The formation of such bonds is known to enhance molecular planarity and rigidity.[3][4][5][6]

• 3-Hydroxypropyl Benzoate & 4-Hydroxypropyl Benzoate: In these isomers, the hydroxyl group is spatially distant from the ester's carbonyl oxygen, precluding the formation of an intramolecular hydrogen bond. Their stability is therefore governed by weaker van der Waals forces and intermolecular hydrogen bonding, where the hydroxyl group of one molecule interacts with an oxygen atom of a neighboring molecule. This generally results in a less stable configuration compared to the internally-bonded ortho isomer.[7]

Methodologies for Stability Assessment

A dual approach, combining computational chemistry with empirical thermal analysis, provides the most comprehensive understanding of thermodynamic stability.

Computational Chemistry: In Silico Prediction

When experimental data is scarce, computational methods like Density Functional Theory (DFT) are invaluable for predicting thermodynamic properties from first principles.[8][9][10][11] DFT allows for the calculation of standard enthalpies of formation (ΔfH°) and standard Gibbs free energies of formation (ΔfG°), which are direct measures of thermodynamic stability.[12] A more negative value for ΔfG° indicates a more stable compound.

Caption: A typical workflow for determining thermodynamic stability using Density Functional Theory (DFT).

Experimental Thermal Analysis

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are powerful experimental techniques for assessing the thermal stability of materials.[13][14][15]

• Differential Scanning Calorimetry (DSC): Measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature. It provides critical data on melting point (Tm), enthalpy of fusion (ΔHfus), and glass transition temperature (Tg). A higher melting point and enthalpy of fusion generally correlate with greater lattice energy and higher stability.[14][16][17]

• Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It is used to determine the decomposition temperature (Td), which is a direct indicator of thermal stability. A higher Td signifies that more energy is required to break the molecule's chemical bonds.[18][19]

Caption: An integrated experimental workflow combining DSC and TGA for thermal stability assessment.

Quantitative Comparison and Data Summary

Parameter	2-Hydroxypropyl Benzoate	3-Hydroxypropyl Benzoate	4-Hydroxypropyl Benzoate	Causality
Intramolecular H-Bonding	Yes (Strong)	No	No	The ortho-like position of the -OH group allows for the formation of a stable six-membered ring with the ester carbonyl.
Predicted ΔfG° (Stability)	Most Negative (Most Stable)	Intermediate	Least Negative (Least Stable)	Intramolecular hydrogen bonding significantly lowers the ground state energy, leading to a more negative Gibbs free energy of formation.[12]
Predicted Melting Point (Tm)	Highest	Intermediate	Lower	The strong intramolecular bond in the 2-isomer can lead to a more ordered and stable crystal lattice, requiring more energy to melt.
Predicted Decomp. Temp (Td)	Highest	Intermediate	Lower	Greater overall molecular stability translates to higher thermal energy required for bond cleavage and decomposition.[18]

Detailed Experimental Protocols

To ensure trustworthy and reproducible results, the following detailed protocols should be employed.

Protocol 1: Differential Scanning Calorimetry (DSC)

• Calibration: Calibrate the DSC instrument for temperature and enthalpy using high-purity indium as a standard.

• Sample Preparation: Accurately weigh 5-10 mg of the isomer into a standard aluminum DSC pan. Crimp a lid onto the pan. Prepare an identical empty pan to serve as the reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell with a constant flow of inert nitrogen gas (e.g., 50 mL/min) to prevent oxidative degradation.[13]

• Thermal Program:

  • Equilibrate the cell at 0°C.

  • Ramp the temperature from 0°C to 250°C at a controlled rate of 10 K/min.

  • Cool the sample back to 0°C at 10 K/min.

  • Perform a second heating ramp from 0°C to 250°C at 10 K/min to analyze the thermal history-independent properties.

• Data Analysis: From the second heating curve, determine the onset of melting (Tm) and integrate the area of the melting peak to calculate the enthalpy of fusion (ΔHfus).

Protocol 2: Thermogravimetric Analysis (TGA)

• Calibration: Calibrate the TGA instrument for mass using standard weights and for temperature using certified magnetic standards (e.g., Curie point standards).

• Sample Preparation: Place 5-10 mg of the isomer into a ceramic or platinum TGA pan.

• Instrument Setup: Place the pan onto the TGA balance mechanism. Purge the furnace with a constant flow of inert nitrogen gas (e.g., 50 mL/min).

• Thermal Program:

  • Equilibrate the furnace at 30°C.

  • Ramp the temperature from 30°C to 600°C at a controlled rate of 10 K/min.

• Data Analysis: Plot the percentage of mass loss versus temperature. Determine the onset decomposition temperature (Td) as the temperature at which significant mass loss begins (e.g., 5% mass loss).

Conclusion and Implications for Drug Development

The thermodynamic stability of 3-hydroxypropyl benzoate and its isomers is fundamentally dictated by the position of the hydroxyl group. The ability of 2-hydroxypropyl benzoate to form a strong intramolecular hydrogen bond renders it the most stable isomer in this comparative set. In contrast, 3-hydroxypropyl benzoate and 4-hydroxypropyl benzoate lack this structural advantage and are consequently less stable.

For researchers and drug development professionals, this analysis underscores a critical principle: subtle changes in molecular architecture can have dramatic effects on stability. When selecting a candidate molecule for development, prioritizing an isomer that can form stabilizing intramolecular interactions can lead to a more robust drug substance with a longer shelf life, reduced potential for degradation, and a more consistent safety and efficacy profile. The methodologies outlined here provide a reliable framework for making such evidence-based decisions early in the development pipeline, ultimately saving time and resources while enhancing the quality of the final therapeutic product.

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Safety & Regulatory Compliance

Personal protective equipment for handling 3-Hydroxypropyl benzoate

As a Senior Application Scientist, ensuring the safety and efficacy of laboratory operations is paramount. 3-Hydroxypropyl benzoate (CAS: 6946-99-2) is a highly versatile bifunctional building block—an ester featuring a terminal primary hydroxyl group. In drug development, it is frequently utilized in the multi-step organic synthesis of complex active pharmaceutical ingredients (APIs), including dual-acting tumor immunotherapeutic agents targeting the Adenosine A2A receptor and Histone Deacetylase (HDAC)[1], as well as in the development of oligonucleotide transition state analogues[2].

Because this compound is handled during complex syntheses, personnel are often exposed to it alongside volatile organic solvents and reactive coupling agents. This guide provides a causality-driven, self-validating framework for Personal Protective Equipment (PPE) selection, handling protocols, and disposal plans to ensure uncompromising laboratory safety.

Physicochemical Properties & Hazard Assessment

Before selecting PPE, we must establish the baseline hazards of the chemical. Under the Globally Harmonized System (GHS), 3-Hydroxypropyl benzoate is classified as a localized irritant[3].

Property / Hazard	Value / Classification	Operational Implication
CAS Number	6946-99-2[4]	Unique identifier for SDS cross-referencing and inventory tracking.
Molecular Formula	C10H12O3[4]	Indicates an ester/alcohol structure; dictates glove material compatibility.
Molecular Weight	180.20 g/mol [4]	Used for stoichiometric calculations during API synthesis.
GHS Hazard: H315	Causes skin irritation[3]	Mandates the use of chemical-resistant gloves and a fully buttoned lab coat.
GHS Hazard: H319	Causes serious eye irritation[3]	Mandates full-seal, indirect-vented safety goggles over standard glasses.
Signal Word	Warning[3]	Indicates a moderate hazard requiring standard engineering controls (fume hood).

Causality-Driven PPE Selection

Safety protocols fail when personnel do not understand why a specific piece of equipment is required. The following PPE choices are grounded in the physicochemical realities of 3-Hydroxypropyl benzoate:

• Eye/Face Protection (ANSI Z87.1 Compliant): The H319 classification indicates that ocular exposure can lead to severe irritation or corneal damage[3]. Standard safety glasses only protect from direct frontal impact. Causality: To prevent the capillary action of splashed liquids or vapor deposition during solvent transfer, indirect-vented safety goggles must be worn to provide a complete orbital seal[5]. If handling volumes >500 mL, a face shield must be layered over the goggles[6].

• Hand Protection (Nitrile, ≥4 mil thickness): Causality: 3-Hydroxypropyl benzoate is an organic ester. Latex gloves offer poor resistance to organic compounds and can rapidly degrade or permit permeation[7]. Nitrile provides a superior chemical barrier against esters and is less prone to micro-tearing during tactile laboratory work.

• Body Protection (FR Lab Coat): A knee-length lab coat prevents dermal exposure to the torso and arms[8]. Causality: Because this compound is often dissolved in flammable organic solvents (e.g., methanol, dichloromethane) during synthesis[1], a Flame-Resistant (FR) or 100% cotton lab coat is required. Synthetic fabrics like polyester can melt into the skin if a secondary solvent fire occurs.

• Respiratory & Engineering Controls: While the compound itself is not highly volatile, aerosolization during weighing or heating requires engineering controls. All handling must occur within a certified chemical fume hood to comply with OSHA's Laboratory Standard (29 CFR 1910.1450)[9][10].

Operational Workflow & PPE Sequence

Operational workflow for PPE donning, chemical handling, and doffing procedures.

Self-Validating Experimental Protocol: Handling & Transfer

To ensure absolute trustworthiness in your methodology, every step must include a self-validation mechanism. Use the following protocol when preparing a 3-Hydroxypropyl benzoate solution for downstream coupling reactions.

Phase 1: Pre-Operational Readiness & Donning

• Glove Integrity Check: Select powder-free nitrile gloves.

  • Validation: Manually inflate each glove with air and apply gentle pressure to ensure no micro-leaks are present before donning. Pull the cuffs over the lab coat sleeves to eliminate exposed skin at the wrists.

• Engineering Control Verification: Turn on the chemical fume hood.

  • Validation: Observe the digital airflow monitor to ensure a face velocity of 80–120 feet per minute (fpm). If a digital monitor is absent, tape a small piece of tissue to the bottom of the sash; it should pull gently inward[10].

Phase 2: Material Transfer (Inside Fume Hood)

• Sash Positioning:

  • Validation: Confirm the hood sash is positioned at or below the certified working height (typically 18 inches) to ensure optimal vapor capture and physical shielding[11].

• Weighing: Place the analytical balance inside the fume hood to prevent the aerosolization of particulates into the general lab environment. Carefully weigh the required mass of 3-Hydroxypropyl benzoate and transfer it into a round-bottom flask.

• Solvent Addition: Slowly add the required reaction solvent using a volumetric pipette. Cap the flask immediately after addition to minimize vapor release.

Phase 3: Post-Handling & Doffing

• Decontamination: Wipe down the balance and hood surface with a compatible solvent (e.g., 70% isopropanol) using disposable wipes.

• Doffing Sequence: Remove outer gloves (dispose of as hazardous waste) → Remove goggles (sanitize with alcohol wipes) → Remove lab coat → Wash hands with soap and water for a minimum of 20 seconds.

Spill Response & Disposal Plan

Even with rigorous protocols, accidental releases can occur. The following decision tree and protocol dictate the immediate response to a 3-Hydroxypropyl benzoate spill.

Decision tree for 3-Hydroxypropyl benzoate spill assessment and response.

Minor Spill Protocol (< 50g/mL, contained within the fume hood):

• Containment: Do not use water, as it may spread the organic material. Surround and cover the spill with an inert absorbent material (e.g., vermiculite or dry sand).

• Collection: Use a non-sparking plastic scoop to collect the saturated absorbent.

  • Validation: Ensure no visible residue remains on the surface. Wipe the area twice with a solvent-dampened cloth (e.g., ethanol).

• Disposal: Place all cleanup materials into a sealable, chemically compatible secondary container. Label it strictly as "Hazardous Waste: Toxic Organic Solid/Liquid (Contains 3-Hydroxypropyl benzoate)" and transfer it to the institutional hazardous waste accumulation area.

References

• [3] Title: ECHA CHEM: 6946-99-2. Source: europa.eu. URL:[Link]

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• [2] Title: Oligonucleotide transition state analogues of saporin L3. Source: nih.gov. URL: [Link]

• [6] Title: Personal Protective Equipment Requirements for Laboratories. Source: ncsu.edu. URL:[Link]

• [11] Title: OSHA Lab Safety Equipment: Requirements & Compliance Guide. Source: labequipmentdirect.com. URL:[Link]

• [8] Title: Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Source: labmanager.com. URL: [Link]

• [9] Title: Laboratory Safety Guidance - OSHA. Source: osha.gov. URL: [Link]

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• [5] Title: Personal Protective Equipment (PPE) Selection - USC Environmental Health & Safety. Source: usc.edu. URL:[Link]

• [10] Title: 1910.1450 App A - National Research Council Recommendations Concerning Chemical Hygiene in Laboratories. Source: osha.gov. URL: [Link]

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